2-Fluoro-6-methoxyphenylhydrazine

Core Science & Biosynthesis

A Technical Guide to the Physical and Spectroscopic Properties of 2-Fluoro-6-methoxyphenylhydrazine

Introduction

This technical guide provides an in-depth analysis of the physical, chemical, and spectroscopic properties of 2-Fluoro-6-methoxyphenylhydrazine. Designed for researchers, medicinal chemists, and drug development professionals, this document offers foundational data and practical protocols essential for the effective use, characterization, and quality control of this important synthetic intermediate.

Overview of the Compound

2-Fluoro-6-methoxyphenylhydrazine, with the molecular formula C₇H₉FN₂O, is an aromatic hydrazine derivative. Its structure is characterized by a benzene ring substituted with a fluorine atom, a methoxy group, and a hydrazine group. The strategic placement of these functional groups, particularly the ortho-fluorine and ortho-methoxy substituents relative to the hydrazine moiety, imparts unique chemical reactivity and makes it a valuable building block in organic synthesis.

Significance in Medicinal Chemistry

The incorporation of fluorine into drug candidates is a widely used strategy in medicinal chemistry to enhance metabolic stability, improve lipophilicity, and modulate pharmacokinetic properties.[1][2] The fluorine atom in 2-Fluoro-6-methoxyphenylhydrazine can increase the acidity of the N-H protons and influence the compound's binding affinity in biological systems.[3] Furthermore, the hydrazine group is a critical synthon for constructing a variety of nitrogen-containing heterocycles, most notably indoles via the Fischer indole synthesis. Many benzothiazole and other heterocyclic derivatives, which are synthesized from similar precursors, have shown a wide range of biological activities, including antimicrobial and antitumor properties.[4] This makes 2-Fluoro-6-methoxyphenylhydrazine a precursor of significant interest for the development of novel therapeutic agents.

Physicochemical Properties

The fundamental physical and chemical properties of 2-Fluoro-6-methoxyphenylhydrazine are summarized below. It is critical for researchers to note that some properties, such as the melting point, are not widely reported and require empirical determination for each batch to ensure purity.

Property	Value	Source
IUPAC Name	1-(2-Fluoro-6-methoxyphenyl)hydrazine	-
CAS Number	2030417-35-5 (for hydrochloride salt)	[5]
Molecular Formula	C₇H₉FN₂O	-
Molecular Weight	156.16 g/mol	-
Appearance	Predicted to be a white to off-white or pale yellow crystalline powder.	Similar compounds[6]
Melting Point	Data not available; requires experimental determination.	-
Solubility	Predicted to be soluble in organic solvents such as DMSO, DMF, and methanol.	Similar compounds[6]

Spectroscopic Profile for Structural Elucidation

Accurate structural confirmation is paramount. A combination of spectroscopic techniques provides a definitive fingerprint for 2-Fluoro-6-methoxyphenylhydrazine. The following sections detail the expected spectral characteristics.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals corresponding to each type of proton in the molecule.

• Aromatic Protons (3H): These protons will appear in the aromatic region (approx. δ 6.5-7.5 ppm). Due to coupling with each other and with the ¹⁹F atom, they will likely present as a complex multiplet.

• Methoxy Protons (-OCH₃, 3H): A sharp singlet is expected around δ 3.8-4.0 ppm.

• Hydrazine Protons (-NHNH₂, 3H): These protons typically appear as two separate broad singlets that are exchangeable with deuterium oxide (D₂O). The -NH proton may appear further downfield (δ ~8-9 ppm) than the terminal -NH₂ protons (δ ~4-5 ppm), and their chemical shift can be highly dependent on solvent and concentration.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information on the carbon framework.

• Aromatic Carbons (6C): Six distinct signals are expected. The carbon atom directly bonded to fluorine (C-F) will exhibit a large one-bond coupling constant (¹JCF) of approximately 240-260 Hz, appearing as a doublet. The adjacent carbons will show smaller two-bond (²JCF) and three-bond (³JCF) couplings.

• Methoxy Carbon (-OCH₃, 1C): A single peak is expected around δ 55-60 ppm.

¹⁹F NMR Spectroscopy

¹⁹F NMR is a highly sensitive technique for analyzing fluorinated compounds.[2]

• A single resonance is expected for the fluorine atom. Its chemical shift will be highly sensitive to the chemical environment. This technique is particularly useful for assessing purity with respect to other fluorinated isomers.

Infrared (IR) Spectroscopy

The IR spectrum reveals the presence of key functional groups through their vibrational frequencies.

• N-H Stretching: Broad bands in the region of 3100-3400 cm⁻¹ are characteristic of the hydrazine N-H bonds.[4]

• C-H Stretching: Aromatic C-H stretches typically appear just above 3000 cm⁻¹, while aliphatic C-H stretches from the methoxy group appear just below 3000 cm⁻¹.

• C=C Stretching: Aromatic ring vibrations are expected in the 1450-1600 cm⁻¹ region.

• C-O Stretching: A strong band corresponding to the aryl-alkyl ether is expected around 1250 cm⁻¹.

• C-F Stretching: A strong, sharp absorption band in the 1100-1200 cm⁻¹ region is indicative of the C-F bond.[4]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern.

• Molecular Ion (M⁺): The electron ionization (EI) or electrospray ionization (ESI) mass spectrum should show a molecular ion peak (or [M+H]⁺ in ESI) at an m/z value corresponding to the molecular weight of 156.16.

Experimental Protocols for Characterization

The following protocols provide standardized methods for verifying the identity and purity of 2-Fluoro-6-methoxyphenylhydrazine.

Protocol for Melting Point Determination

Causality: The melting point is a robust and rapid indicator of purity. A sharp melting range close to the literature value (once established) suggests high purity, whereas a broad and depressed melting range indicates the presence of impurities.

• Sample Preparation: Place a small amount (2-3 mg) of the dry, crystalline solid into a capillary tube, sealed at one end.

• Apparatus Setup: Place the capillary tube into a calibrated melting point apparatus.

• Measurement: Heat the sample rapidly to about 15-20 °C below the expected melting point. Then, decrease the heating rate to 1-2 °C per minute.

• Recording: Record the temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid. This range is the melting point.

Protocol for NMR Sample Preparation and Analysis

Causality: NMR spectroscopy provides the most definitive structural elucidation. The choice of a deuterated solvent is critical; DMSO-d₆ is often preferred for hydrazines as its polarity allows for good sample dissolution and its non-protic nature slows the exchange of labile N-H protons, allowing for their observation.[7]

• Sample Preparation: Accurately weigh 5-10 mg of the compound and dissolve it in approximately 0.7 mL of deuterated solvent (e.g., DMSO-d₆) in a clean, dry NMR tube.[7]

• Analysis: Acquire ¹H, ¹³C, and ¹⁹F NMR spectra on a calibrated NMR spectrometer.

• D₂O Exchange (Optional): After initial ¹H NMR acquisition, add one drop of D₂O to the NMR tube, shake well, and re-acquire the spectrum. The disappearance of the -NH and -NH₂ signals confirms their assignment.

Caption: Workflow for the comprehensive characterization of 2-Fluoro-6-methoxyphenylhydrazine.

Safe Handling and Storage

Adherence to proper safety protocols is mandatory when handling any chemical reagent. The following guidelines are based on safety data sheets for similar hydrazine derivatives.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles with side-shields, and a lab coat.[8][9]

• Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.[9][10] Avoid contact with skin and eyes.[8] Do not eat, drink, or smoke in the work area.[10]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents.[10][11]

• First Aid Measures:

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9]

  • Skin Contact: Wash off immediately with plenty of soap and water. Remove contaminated clothing. Seek medical attention if irritation persists.[10]

  • Inhalation: Remove the victim to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[10]

  • Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate medical attention.[8]

Conclusion

2-Fluoro-6-methoxyphenylhydrazine is a specialized chemical intermediate with significant potential in the synthesis of novel pharmaceutical compounds. This guide provides a comprehensive overview of its essential physical and spectroscopic properties, offering researchers the foundational knowledge required for its confident and safe application. The protocols and data presented herein serve as a self-validating framework for the identity and purity assessment of this valuable building block, ensuring the integrity and reproducibility of subsequent synthetic endeavors.

References

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Technical Guide: Spectroscopic Characterization of 2-Fluoro-6-methoxyphenylhydrazine

This guide details the spectroscopic characterization of 2-Fluoro-6-methoxyphenylhydrazine , a critical intermediate in the synthesis of fused heterocyclic systems (e.g., indazoles, pyrazoles) used in medicinal chemistry.

Executive Summary & Compound Profile

2-Fluoro-6-methoxyphenylhydrazine is a trisubstituted benzene derivative characterized by an electron-rich hydrazine moiety flanked by an electron-withdrawing fluorine atom and an electron-donating methoxy group. This "push-pull" electronic environment creates unique spectroscopic signatures, particularly in

F and C NMR, due to through-bond scalar coupling ( -coupling).

Physicochemical Identifiers

Parameter	Value
IUPAC Name	(2-Fluoro-6-methoxyphenyl)hydrazine
Molecular Formula
Molecular Weight	156.16 g/mol
Appearance	Off-white to pale brown solid (typically stored as HCl salt)
Solubility	DMSO, Methanol (High); Water (Moderate for salt); (Low for salt)

Synthesis & Purity Context (Origin of Impurities)

Understanding the synthesis is prerequisite to interpreting the spectra, as specific impurities (anilines, diazonium byproducts) often co-elute. The standard industrial route involves the diazotization of 2-fluoro-6-methoxyaniline followed by reduction.

Synthesis Workflow (DOT Visualization)

Figure 1: Synthetic pathway highlighting the potential for aniline impurities which appear in NMR spectra as competing aromatic signals.

Spectroscopic Analysis: Mass Spectrometry (MS)

Mass spectrometry provides the primary confirmation of molecular weight. For hydrazines, Electrospray Ionization (ESI) in positive mode is the standard.

Experimental Protocol: MS Acquisition

• Sample Prep: Dissolve 0.1 mg in 1 mL MeOH (LC-MS grade).

• Ionization: ESI+ (Positive Mode).

• Cone Voltage: 20-30 V (Keep low to prevent hydrazine fragmentation).

Data Interpretation

Ion	m/z (Observed)	Assignment	Notes
[M+H]+	157.1	Protonated Molecular Ion	Base peak in soft ionization.
[M+Na]+	179.1	Sodium Adduct	Common in glass-stored samples.
[M-NH3]+	140.1	Fragment (Deamination)	Characteristic of hydrazines (loss of 17 Da).
[M-N2H3]+	124.1	Fragment (Aniline-like)	Loss of hydrazine moiety.

Infrared Spectroscopy (FT-IR)

IR is vital for confirming the integrity of the hydrazine moiety, which is prone to oxidation (forming azo compounds) or condensation.

Key Diagnostic Bands

Functional Group	Wavenumber ( )	Intensity	Mode
N-H Stretch	3300 - 3450	Medium, Broad	Primary amine ( ) and secondary amine ( ).
C-H Stretch (Ar)	3000 - 3100	Weak	Aromatic ring protons.
C-H Stretch (Alk)	2850 - 2950	Weak	Methoxy ( ) group.
C=C Aromatic	1580 - 1620	Strong	Benzene ring breathing.
C-F Stretch	1150 - 1250	Strong	Aryl-Fluorine bond (Diagnostic).
C-O Stretch	1050 - 1100	Strong	Aryl-Ether bond.

Nuclear Magnetic Resonance (NMR)[1][2][3][4][5][6][7]

This is the definitive structural proof. The presence of Fluorine-19 (

, spin 1/2) introduces spin-spin coupling that splits both proton and carbon signals.

Experimental Protocol: NMR Preparation

• Solvent: DMSO-

  is recommended over .

  • Reason: Hydrazine salts are insoluble in chloroform. Free bases oxidize rapidly in chloroform; DMSO stabilizes the exchangeable protons.

• Concentration: 10-15 mg in 0.6 mL solvent.

• Reference: TMS (0.00 ppm) or residual DMSO peak (2.50 ppm).

A. H NMR Data (400 MHz, DMSO- )

Note: Chemical shifts (

) are relative to TMS.

Position	(ppm)	Multiplicity	Integral	Coupling ( in Hz)	Assignment
NH/NH2	8.5 - 9.5	Broad Singlet	3H	-	Hydrazine protons (Exchangeable with ).
Ar-H (C5)	6.80 - 6.95	Multiplet	1H		Para to Hydrazine.
Ar-H (C3)	6.60 - 6.75	Doublet of Doublets	1H		Ortho to Fluorine.
Ar-H (C4)	6.45 - 6.60	Triplet/Multiplet	1H		Meta to Fluorine.
O-CH3	3.75 - 3.85	Singlet	3H	-	Methoxy group (Shielded).

Critical Analysis:

• The NH protons are extremely sensitive to pH and water content. In the HCl salt, these may appear as a very broad hump >9 ppm.

• The Methoxy singlet at ~3.8 ppm is the cleanest integration standard to determine purity.

B. C NMR Data (100 MHz, DMSO- )

Carbon signals will appear as doublets due to

coupling.

Carbon	(ppm)	Splitting	(Hz)	Assignment
C-F (C2)	150 - 155	Doublet	~245 ( )	Direct attachment to Fluorine.
C-OMe (C6)	145 - 148	Doublet	~10 ( )	Ortho to Hydrazine, Meta to Fluorine.
C-NH (C1)	125 - 130	Doublet	~15 ( )	Ipso carbon.
Ar-C (C4)	120 - 125	Doublet	~9 ( )	Meta to Fluorine.
Ar-C (C3/5)	105 - 115	Doublet	~20 ( )	Ortho/Para positions.
OMe	56.0	Singlet	-	Methoxy Carbon.

C. F NMR (376 MHz, DMSO- )

• Shift:

  -120 to -125 ppm (relative to ).

• Pattern: Multiplet (due to coupling with H3, H4, and H5).

Structural Logic & Coupling Diagram

The following diagram illustrates the scalar coupling network that defines the NMR splitting patterns.

Figure 2: Spin-spin coupling network centered on the Fluorine atom, responsible for the doublet patterns in Carbon and Proton NMR.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 54356456 (Analog: 2-Fluoro-6-methoxyaniline). Retrieved from [Link]

• World Intellectual Property Organization (2016). Patent WO2016170009A1: Amino-substituted heterocyclic derivatives as sodium channel inhibitors. (Example 77 describes usage of 2-fluoro-6-methoxyphenylhydrazine).[1] Retrieved from

• Reich, H. J. (2023). Bordwell pKa Table and NMR Data Collection. University of Wisconsin-Madison.[2] (Reference for standard substituent effects in NMR). Retrieved from [Link]

Sources

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The Dichotomy of Substitution: A Technical Guide to the Electronic Effects of Fluoro and Methoxy Groups in Phenylhydrazine

A Senior Application Scientist's Field-Proven Insights for Researchers and Drug Development Professionals

Introduction: The Phenylhydrazine Scaffold and the Nuances of Substitution

Phenylhydrazine and its derivatives are foundational building blocks in modern medicinal chemistry and organic synthesis. Their utility in constructing a diverse array of heterocyclic compounds, most notably via the Fischer indole synthesis, has cemented their importance in the development of new therapeutic agents.[1][2] The reactivity and ultimate biological activity of these molecules are profoundly influenced by the nature and position of substituents on the phenyl ring. Among the most common and electronically intriguing substituents are the fluoro and methoxy groups.

This in-depth technical guide provides a comprehensive analysis of the electronic effects of fluoro and methoxy groups on the phenylhydrazine core. We will dissect the interplay of inductive and resonance effects, quantify these influences through Hammett parameters and pKa values, and provide detailed experimental protocols to probe these properties. This guide is designed to equip researchers, scientists, and drug development professionals with the theoretical understanding and practical methodologies necessary to rationally design and synthesize novel phenylhydrazine-based molecules with tailored reactivity and function.

Theoretical Framework: A Tale of Two Effects

The electronic influence of a substituent on an aromatic ring is primarily governed by the combination of two fundamental phenomena: the inductive effect (-I/+I) and the resonance (or mesomeric) effect (+R/-R or +M/-M). The interplay of these effects dictates the electron density distribution within the phenylhydrazine system, thereby influencing the basicity and nucleophilicity of the hydrazine moiety.

The Fluoro Group: An Inductive Powerhouse with a Resonance Countercurrent

The fluorine atom is the most electronegative element, and as such, it exerts a strong electron-withdrawing inductive effect (-I) through the sigma bond network.[3][4] This effect deactivates the aromatic ring towards electrophilic attack compared to unsubstituted benzene. However, the fluorine atom also possesses lone pairs of electrons that can be delocalized into the pi-system of the benzene ring, resulting in a positive resonance effect (+R).[5][6] This resonance effect donates electron density, primarily to the ortho and para positions.[3]

A critical point to understand is that for fluorine, the strong -I effect generally outweighs the +R effect, making it an overall deactivating group, yet it is still an ortho-, para-director in electrophilic aromatic substitution.[3][7] This duality is a key characteristic of the fluoro substituent.

The Methoxy Group: Resonance Dominance

The methoxy group also exhibits a dual nature in its electronic effects. The oxygen atom is more electronegative than carbon, leading to an electron-withdrawing inductive effect (-I).[8][9] However, the lone pairs on the oxygen atom are readily delocalized into the aromatic ring, resulting in a strong positive resonance effect (+R).[8][10] In stark contrast to fluorine, the +R effect of the methoxy group is significantly stronger than its -I effect, making it a powerful electron-donating group and a strong activator of the aromatic ring towards electrophilic substitution, also directing to the ortho and para positions.[10][11]

The following diagram illustrates the resonance structures of para-fluoro and para-methoxyphenylhydrazine, highlighting the delocalization of lone pairs into the aromatic ring.

Caption: Resonance donation of fluoro and methoxy groups.

Quantitative Analysis: Hammett Parameters and pKa Values

To move beyond qualitative descriptions, we can use Hammett substituent constants (σ) to quantify the electronic effects of the fluoro and methoxy groups. The Hammett equation, log(K/K₀) = ρσ, relates the reaction rate or equilibrium constant of a substituted aromatic compound to that of the unsubstituted parent compound.[12] The sign and magnitude of the σ value indicate the nature and strength of the substituent's electronic effect. A positive σ value signifies an electron-withdrawing group, while a negative value indicates an electron-donating group.

The table below summarizes the Hammett constants for the fluoro and methoxy groups at the meta and para positions.

Substituent	σ_meta (σ_m)	σ_para (σ_p)
Fluoro (-F)	0.34	0.06
Methoxy (-OCH₃)	0.11	-0.24

Data sourced from multiple references.[3][6]

The positive σ_m value for both substituents reflects their electron-withdrawing inductive effect, which is the dominant electronic effect at the meta position where resonance is not a factor. At the para position, the positive σ_p value for the fluoro group confirms that its inductive effect outweighs its resonance effect. Conversely, the negative σ_p value for the methoxy group demonstrates the dominance of its electron-donating resonance effect.

The basicity of the phenylhydrazine moiety, a key determinant of its nucleophilicity, can be quantified by the pKa of its conjugate acid (the phenylhydrazinium ion). A higher pKa value corresponds to a stronger base. The electronic effects of the substituents directly impact this basicity. Electron-donating groups increase the electron density on the nitrogen atoms, making the lone pair more available for protonation and thus increasing the basicity (higher pKa). Conversely, electron-withdrawing groups decrease the electron density, leading to lower basicity (lower pKa).

Compound	Predicted pKa of Conjugate Acid
4-Methoxyphenylhydrazine	5.50 ± 0.20

Predicted value.[13]

Methoxy-substituted phenylhydrazines > Unsubstituted phenylhydrazine > Fluoro-substituted phenylhydrazines

Within the isomers, the para- and ortho-substituted methoxy derivatives are expected to be more basic than the meta isomer due to the strong +R effect at these positions. For the fluoro-substituted derivatives, all are expected to be less basic than phenylhydrazine, with the meta and ortho isomers likely being the least basic due to the proximity of the strong -I effect.

Experimental Protocols: From Synthesis to Reactivity Assessment

To provide a practical framework for investigating these electronic effects, this section outlines detailed, step-by-step methodologies for the synthesis of fluoro- and methoxyphenylhydrazines, the determination of their pKa values, and a comparative analysis of their nucleophilic reactivity.

Synthesis of Substituted Phenylhydrazines

The most common and reliable method for the synthesis of substituted phenylhydrazines is the reduction of the corresponding diazonium salt, which is in turn generated from the substituted aniline.[8]

General Procedure for the Synthesis of Substituted Phenylhydrazine Hydrochlorides:

Step 1: Diazotization of the Substituted Aniline

• In a beaker, dissolve the substituted aniline (e.g., 4-fluoroaniline or 4-methoxyaniline) in a mixture of concentrated hydrochloric acid and water.

• Cool the solution to 0-5 °C in an ice-salt bath with constant stirring.

• Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, ensuring the temperature remains below 5 °C.

• Continue stirring the resulting diazonium salt solution at 0-5 °C for 30-60 minutes.

Step 2: Reduction of the Diazonium Salt

• In a separate flask, prepare a solution of a suitable reducing agent, such as tin(II) chloride in concentrated hydrochloric acid or a sodium sulfite solution.[9][10]

• Cool the reducing solution in an ice bath.

• Slowly add the cold diazonium salt solution to the reducing solution with vigorous stirring, maintaining a low temperature.

• After the addition is complete, continue stirring for the specified time (this can range from 30 minutes to several hours depending on the specific substrate and reducing agent).

• The substituted phenylhydrazine hydrochloride will often precipitate out of the solution.

Step 3: Isolation and Purification

• Collect the precipitated product by vacuum filtration.

• Wash the solid with cold water, followed by a small amount of cold ethanol or diethyl ether to remove impurities.

• Dry the product under vacuum to yield the substituted phenylhydrazine hydrochloride.

Note: For the free base, the hydrochloride salt can be neutralized with a base such as sodium hydroxide, followed by extraction with an organic solvent.[11]

Determination of pKa by Potentiometric Titration

Potentiometric titration is a precise method for determining the pKa of the conjugate acids of the synthesized phenylhydrazines.

Protocol:

• Calibration: Calibrate a pH meter using standard buffer solutions (e.g., pH 4.0, 7.0, and 10.0).

• Sample Preparation: Accurately weigh a sample of the phenylhydrazine hydrochloride and dissolve it in a known volume of deionized water to create a solution of known concentration (e.g., 0.01 M).

• Titration Setup: Place the sample solution in a beaker with a magnetic stir bar and immerse the calibrated pH electrode.

• Titration: Slowly add a standardized solution of sodium hydroxide (e.g., 0.1 M) in small, precise increments using a burette.

• Data Collection: Record the pH of the solution after each addition of the titrant, allowing the reading to stabilize.

• Data Analysis: Plot the pH versus the volume of NaOH added. The pKa is the pH at the half-equivalence point (the point at which half of the phenylhydrazinium ions have been neutralized). This can be determined from the midpoint of the buffer region in the titration curve or more accurately from the first or second derivative of the titration curve.

Comparative Nucleophilicity: Kinetic Analysis of Hydrazone Formation

The nucleophilicity of the substituted phenylhydrazines can be quantitatively compared by monitoring the kinetics of their reaction with a model carbonyl compound, such as benzaldehyde, to form the corresponding hydrazone. The rate of this reaction can be conveniently followed using UV-Vis spectroscopy.

Protocol:

• Reagent Preparation: Prepare stock solutions of the substituted phenylhydrazines and benzaldehyde in a suitable solvent (e.g., methanol or ethanol) at known concentrations.

• Kinetic Run: In a quartz cuvette, mix the benzaldehyde solution with the solvent and record the initial absorbance spectrum.

• Reaction Initiation: Initiate the reaction by adding a small volume of the phenylhydrazine stock solution to the cuvette, quickly mix, and immediately begin recording absorbance spectra at regular time intervals.

• Data Monitoring: Monitor the increase in absorbance at the λ_max of the hydrazone product over time.

• Data Analysis: Plot the absorbance of the hydrazone versus time. The initial rate of the reaction can be determined from the initial slope of this curve. By comparing the initial rates for the different substituted phenylhydrazines under identical conditions, their relative nucleophilicities can be determined.

The following diagram illustrates the experimental workflow for the synthesis and characterization of substituted phenylhydrazines.

Caption: Experimental workflow for synthesis and analysis.

Conclusion: Rational Design in Drug Discovery

The electronic effects of fluoro and methoxy groups on the phenylhydrazine scaffold are distinct and predictable. The fluoro group, with its dominant inductive electron withdrawal, decreases the basicity and nucleophilicity of the hydrazine moiety. In contrast, the methoxy group, through its powerful resonance electron donation, enhances these properties. These fundamental differences have profound implications for the use of these substituted phenylhydrazines in organic synthesis and drug design.

For drug development professionals, a thorough understanding of these electronic effects is paramount. The ability to modulate the nucleophilicity of the phenylhydrazine allows for fine-tuning of reaction kinetics, for instance, in the crucial Fischer indole synthesis. Furthermore, the introduction of fluoro and methoxy groups can significantly impact the pharmacokinetic and pharmacodynamic properties of the final drug molecule, influencing factors such as metabolic stability, lipophilicity, and receptor binding affinity. By leveraging the principles and methodologies outlined in this guide, researchers can make more informed decisions in the design and synthesis of novel phenylhydrazine-based compounds, ultimately accelerating the discovery of new and more effective medicines.

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The Strategic Utility of 2-Fluoro-6-methoxyphenylhydrazine in Modern Medicinal Chemistry

An In-depth Technical Guide

Abstract

In the landscape of contemporary drug discovery, the strategic incorporation of fluorine and methoxy functional groups into molecular scaffolds is a proven method for optimizing pharmacokinetic and pharmacodynamic profiles.[1][2][3] 2-Fluoro-6-methoxyphenylhydrazine emerges as a highly valuable, yet under-explored, building block for accessing novel heterocyclic entities. This guide provides a technical overview of its core applications, focusing on its utility in the Fischer indole synthesis to generate structurally diverse and medicinally relevant indole cores. We will explore the mechanistic nuances imparted by its unique substitution pattern, provide actionable synthetic protocols, and propose pathways for the development of next-generation therapeutic agents.

Introduction: The Molecular Advantage of 2-Fluoro-6-methoxyphenylhydrazine

2-Fluoro-6-methoxyphenylhydrazine is a substituted arylhydrazine that presents a compelling combination of functionalities for the medicinal chemist. The strategic placement of a fluorine atom and a methoxy group on the phenyl ring is not incidental; it is a deliberate design element that leverages well-established principles of physical organic chemistry to enhance drug-like properties.

• The Role of Fluorine: The incorporation of fluorine is a cornerstone of modern drug design.[1][4] Its high electronegativity and small van der Waals radius allow it to serve as a bioisostere of a hydrogen atom, yet it can profoundly alter a molecule's properties.[4] Key advantages include:

  • Metabolic Stability: Replacing a hydrogen atom with fluorine at a metabolically labile position can block oxidative metabolism, thereby increasing the drug's half-life and bioavailability.[3][5]

  • Enhanced Binding Affinity: The strong carbon-fluorine bond and the atom's electronegativity can lead to more favorable electrostatic interactions and hydrogen bonds with biological targets.[5][6]

  • Modulation of Lipophilicity (logP): Fluorine substitution can increase lipophilicity, which may enhance membrane permeability and facilitate passage across the blood-brain barrier.[2][5]

• The Influence of the Methoxy Group: The methoxy (-OCH3) group, positioned ortho to the hydrazine moiety, also plays a crucial role. It is a strong electron-donating group that can influence the electronic density of the aromatic ring, which is a critical factor in reactions like the Fischer indole synthesis.[7] Furthermore, its potential as a hydrogen bond acceptor can contribute to target binding. The interplay between the electron-withdrawing fluorine and the electron-donating methoxy group creates a unique electronic environment that can be exploited for regioselective synthesis.

The primary and most powerful application of this reagent is as a precursor for the synthesis of complex indole scaffolds, a privileged structure in a vast array of natural products and pharmaceuticals.[8][9]

Core Application: The Fischer Indole Synthesis

The Fischer indole synthesis, discovered in 1883, remains one of the most robust and versatile methods for constructing the indole nucleus.[10][11] It involves the acid-catalyzed reaction of a (substituted) phenylhydrazine with an aldehyde or ketone.[10]

The General Mechanism

The reaction proceeds through a series of well-defined steps, culminating in the formation of the aromatic indole ring.[7][10][11]

• Hydrazone Formation: The arylhydrazine reacts with a carbonyl compound to form a phenylhydrazone intermediate.

• Tautomerization: The phenylhydrazone tautomerizes to its more reactive enehydrazine form.

• [12][12]-Sigmatropic Rearrangement: This is the key, bond-forming step. Following protonation, the enehydrazine undergoes a concerted pericyclic rearrangement to form a di-imine intermediate.

• Cyclization & Aromatization: The intermediate cyclizes, and subsequent elimination of an ammonia molecule under acidic conditions yields the thermodynamically stable aromatic indole.[10][11]

Regiochemical Considerations with 2-Fluoro-6-methoxyphenylhydrazine

For unsymmetrically substituted phenylhydrazines, the regioselectivity of the[12][12]-sigmatropic rearrangement and subsequent cyclization is a critical consideration. With substituents at the ortho positions (relative to the hydrazine), the reaction can theoretically yield two different indole isomers.

In the case of 2-Fluoro-6-methoxyphenylhydrazine, the electronic effects of the substituents are paramount. Research on 2-methoxyphenylhydrazones has shown a fascinating deviation from the expected pathway. Instead of cyclizing to form the sterically hindered 7-methoxyindole, the reaction can proceed via an "abnormal" pathway to yield the 6-substituted indole as the major product.[13] The presence of the strongly electron-withdrawing fluorine atom at the other ortho position adds another layer of complexity, potentially influencing the direction of cyclization. This predictable regiochemical outcome is not a limitation but a powerful tool, allowing chemists to intentionally synthesize specific, and often difficult to access, indole isomers.

Potential Bioactive Scaffolds and Drug Candidates

The true potential of 2-Fluoro-6-methoxyphenylhydrazine lies in the diversity of bioactive molecules it can generate. By simply varying the carbonyl partner in the Fischer synthesis, a wide array of substituted indoles can be accessed.

Synthesis of Novel Fluorinated and Methoxylated Indole Cores

Reacting 2-Fluoro-6-methoxyphenylhydrazine with various ketones and aldehydes provides direct access to indoles bearing both fluorine and methoxy groups on the core aromatic ring. These scaffolds are of high interest in drug discovery programs targeting kinases, GPCRs, and other enzyme classes.

Carbonyl Partner	Resulting Indole Scaffold (Predicted Major Isomer)	Potential Therapeutic Area
Pyruvic Acid	5-Fluoro-7-methoxy-indole-2-carboxylic acid	Antiviral, Anticancer
Cyclohexanone	8-Fluoro-6-methoxy-1,2,3,4-tetrahydrocarbazole	CNS agents, Serotonin receptor modulators
4-Chlorobutyraldehyde	4-(5-Fluoro-7-methoxy-1H-indol-3-yl)butanal precursor	Triptan-like structures (Antimigraine)
Acetone	5-Fluoro-7-methoxy-2-methylindole	General building block for various APIs

Case Study: A Proposed Workflow for Novel Triptan Analogs

The triptan class of drugs, used to treat migraines, are frequently synthesized via the Fischer indole method.[10] We can leverage 2-Fluoro-6-methoxyphenylhydrazine to create novel, potentially superior triptan analogs with improved metabolic stability and receptor affinity.

This workflow illustrates a direct path to new chemical entities. The introduction of the fluoro and methoxy groups onto the tryptamine core could significantly alter the compound's interaction with serotonin receptors (e.g., 5-HT1B/1D), potentially leading to a drug with a better side-effect profile or improved efficacy.

Experimental Protocol: General Procedure for Fischer Indole Synthesis

The following is a representative, self-validating protocol for the synthesis of an indole derivative using 2-Fluoro-6-methoxyphenylhydrazine.

Objective: To synthesize a 5-fluoro-7-methoxy-substituted indole from 2-Fluoro-6-methoxyphenylhydrazine and a suitable ketone.

Materials:

• 2-Fluoro-6-methoxyphenylhydrazine hydrochloride

• Ketone of choice (e.g., cyclohexanone, 1.1 equivalents)

• Polyphosphoric acid (PPA) or another suitable acid catalyst (e.g., H2SO4, ZnCl2)[10][11]

• Toluene or another high-boiling point solvent

• Sodium bicarbonate (saturated aqueous solution)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Hydrazone Formation (Optional Pre-step or In Situ):

  • To a solution of 2-Fluoro-6-methoxyphenylhydrazine hydrochloride (1.0 eq) in ethanol, add sodium acetate (1.1 eq) to liberate the free base.

  • Add the ketone (1.1 eq) and a catalytic amount of acetic acid.

  • Reflux the mixture for 2-4 hours, monitoring by TLC until the starting hydrazine is consumed.

  • The hydrazone can be isolated by cooling and filtration or used directly in the next step after solvent removal.

• Indolization:

  • To a reaction vessel charged with polyphosphoric acid (10x weight of hydrazone), heat the acid to 80-100°C with mechanical stirring.

  • Carefully add the pre-formed hydrazone (or the hydrazine and ketone for an in-situ reaction) portion-wise to the hot acid. The reaction is often exothermic.

  • Maintain the temperature at 100-120°C for 1-3 hours. Monitor the reaction progress by TLC (e.g., using a 4:1 Hexanes:Ethyl Acetate mobile phase).

• Workup:

  • Allow the reaction mixture to cool to approximately 60°C.

  • Very carefully, pour the viscous mixture onto crushed ice with vigorous stirring.

  • Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is ~7-8.

  • Extract the aqueous slurry with ethyl acetate (3 x volume).

  • Combine the organic layers, wash with water, then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • The crude product is purified by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure indole derivative.

• Characterization:

  • Confirm the structure of the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry to validate the expected regiochemistry and purity.

Future Outlook and Broader Applications

While the Fischer indole synthesis is its premier application, the utility of 2-Fluoro-6-methoxyphenylhydrazine is not limited to this reaction. Hydrazine derivatives are versatile precursors for a variety of other nitrogen-containing heterocycles that are prevalent in medicinal chemistry.[14][15] For instance, reaction with 1,3-dicarbonyl compounds can yield substituted pyrazoles, another class of compounds with a broad range of biological activities, including anti-inflammatory and anticancer properties.[15] The resulting fluorinated and methoxylated pyrazoles would be valuable additions to any drug discovery screening library.

Conclusion

2-Fluoro-6-methoxyphenylhydrazine is more than just a chemical reagent; it is a strategic tool for medicinal chemists. Its unique electronic and steric properties, stemming from the ortho-fluoro and ortho-methoxy substituents, provide a predictable and powerful route to novel, highly functionalized indole scaffolds. By leveraging the robust and time-tested Fischer indole synthesis, researchers can rapidly generate diverse libraries of potential drug candidates with built-in advantages of metabolic stability and modulated physicochemical properties. As the demand for innovative therapeutics continues to grow, intelligent building blocks like 2-Fluoro-6-methoxyphenylhydrazine will be indispensable in the quest for the next generation of medicines.

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Sourcing, Synthesis, and Application of 2-Fluoro-6-methoxyphenylhydrazine in Nav1.7 Inhibitor Discovery

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Commercial Sourcing, De Novo Synthesis, and Pharmacological Application

Executive Summary

As drug discovery pipelines increasingly target voltage-gated sodium channels (VGSCs) for non-opioid pain management, the demand for highly substituted, sterically constrained building blocks has surged. 2-Fluoro-6-methoxyphenylhydrazine (CAS: 1330755-04-8) and its hydrochloride salt have emerged as critical intermediates in the synthesis of amino-substituted pyrazole-4-carboxamides. These complex heterocycles act as state-dependent, highly selective Nav1.7 inhibitors 1.

Because this specific fluorinated hydrazine is an ultra-niche reagent highly susceptible to auto-oxidation, direct commercial procurement is often limited to custom synthesis. Consequently, medicinal chemistry laboratories must frequently source its stable precursor, 2-fluoro-6-methoxyaniline (CAS: 446-61-7) , and perform a de novo synthesis. This whitepaper provides an authoritative guide on the commercial landscape, a self-validating synthesis protocol, and the mechanistic rationale for utilizing this specific moiety in drug design.

Commercial Sourcing & Precursor Procurement

Hydrazines are notoriously unstable during long-term storage due to their propensity to oxidize into diazo compounds upon exposure to air and light. Therefore, commercial suppliers rarely stock 2-fluoro-6-methoxyphenylhydrazine in bulk. Instead, the industry standard is to procure the highly stable aniline precursor and synthesize the hydrazine on demand.

Table 1: Commercial Suppliers of 2-Fluoro-6-methoxyaniline (CAS: 446-61-7)

Supplier	Purity	Physical Form	Storage Conditions	SKU / Reference
Sigma-Aldrich	≥98%	Liquid / Semi-Solid	2-8°C, Inert Atmosphere	AMBH2D700EB3
Santa Cruz Biotechnology	≥95%	Viscous Liquid	Room Temperature	SCBT-446-61-7 2
ChemScene	≥95%	Solid (HCl Salt)	2-8°C, Desiccated	CS-0685112
AK Scientific	98% (GC)	Liquid	Room Temperature	Z4766

Note: When procuring the hydrochloride salt of the aniline (e.g., from ChemScene), an initial neutralization step with NaOH is required before proceeding with standard diazotization.

De Novo Synthesis Protocol: A Self-Validating System

To ensure high yield and purity, the conversion of 2-fluoro-6-methoxyaniline to 2-fluoro-6-methoxyphenylhydrazine must overcome the significant steric hindrance provided by the ortho-fluoro and ortho-methoxy groups.

Causality in Reagent Selection: While industrial hydrazine synthesis often uses sodium sulfite (

) as a reducing agent, sulfite reduction requires the formation of a bulky diazosulfonate intermediate. The steric crowding on the 2,6-substituted aromatic ring severely retards this intermediate formation. Therefore, Stannous Chloride ( ) in concentrated HCl is the superior choice, as it drives a rapid, single-electron transfer-like reduction that bypasses this steric bottleneck 3.

Step-by-Step Methodology

Phase 1: Diazotization

• Preparation: Dissolve 1.0 equivalent of 2-fluoro-6-methoxyaniline in a mixture of concentrated

  and deionized water (1:1 v/v).

• Thermal Control: Submerge the reaction flask in an ice-salt bath. Wait until the internal temperature stabilizes at 0–5 °C . Causality: Diazonium salts are highly unstable. Allowing the temperature to exceed 5 °C will result in the hydrolysis of the diazonium intermediate into 2-fluoro-6-methoxyphenol, permanently ruining the yield.

• Nitrite Addition: Prepare a saturated aqueous solution of Sodium Nitrite (

  , 1.1 eq). Add this dropwise to the aniline solution under vigorous stirring.

• Validation Check: The solution should turn pale yellow. To validate complete diazotization, spot the reaction mixture on starch-iodide paper. An immediate blue-black color confirms the presence of excess nitrous acid, indicating the aniline has been fully consumed.

Phase 2:

Reduction 5. Reducing Agent Preparation: In a separate flask, dissolve Stannous Chloride dihydrate ( , 2.5 eq) in concentrated . Pre-cool this solution to 0 °C. 6. Coupling: Rapidly transfer the cold diazonium salt solution into the vigorously stirring solution. Causality: Rapid addition prevents the diazonium salt from coupling with newly formed hydrazine, which would otherwise generate brightly colored, unwanted azo impurities. 7. Isolation: Stir for 1 hour at 0 °C, then allow to warm to room temperature. The 2-fluoro-6-methoxyphenylhydrazine hydrochloride will precipitate as a pale solid. 8. Purification: Filter the precipitate, wash with cold ethanol and diethyl ether, and dry under a vacuum in an inert argon atmosphere to prevent auto-oxidation.

Workflow for the de novo synthesis of 2-fluoro-6-methoxyphenylhydrazine.

Application in Drug Discovery: Nav1.7 Inhibitors

The primary application for 2-fluoro-6-methoxyphenylhydrazine is the construction of pyrazole-4-carboxamide derivatives. These compounds are at the forefront of non-opioid analgesic research, specifically targeting the Nav1.7 voltage-gated sodium channel 4.

Mechanistic Rationale for the 2-Fluoro-6-Methoxy Substitution

When the hydrazine is condensed with a cyano-acrylamide intermediate, it forms a 1-aryl-pyrazole core. The choice of the 2-fluoro-6-methoxyphenyl group is not arbitrary; it is a masterclass in structure-based drug design:

• Atropisomerism and Conformational Locking: The bulky methoxy group and the highly electronegative fluorine atom create severe steric clash with the adjacent pyrazole ring. This forces the phenyl ring to sit perfectly orthogonal (at a ~90° dihedral angle) to the pyrazole core.

• Target Selectivity: This locked orthogonal conformation perfectly matches the binding pocket of the Domain IV voltage sensor of Nav1.7. Crucially, it creates a steric penalty that prevents the molecule from binding to Nav1.5 (the cardiac sodium channel), thereby eliminating the risk of QRS wave prolongation and cardiotoxicity.

• Metabolic Stability: The fluorine atom blocks cytochrome P450-mediated oxidation at the ortho position, significantly extending the compound's in vivo half-life.

Nav1.7 nociceptive signaling pathway and mechanism of targeted inhibition.

References

• Amino-substituted heterocyclic derivatives as sodium channel inhibitors Google P

• Computer-aided Discovery of a New Nav1.7 Inhibitor for Treatment of Pain and Itch PubMed (Anesthesiology, 2020)[Link]

Sources

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• 2. 2-Fluoro-6-methoxyaniline | CAS 446-61-7 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Computer-aided Discovery of a New Nav1.7 Inhibitor for Treatment of Pain and Itch - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Fischer indole synthesis using 2-Fluoro-6-methoxyphenylhydrazine

Application Note: Divergent Regioselective Abnormal Fischer Indole Synthesis Using 2-Fluoro-6-methoxyphenylhydrazine

Introduction & Mechanistic Rationale

The Fischer indole synthesis is one of the most robust methodologies for constructing the indole core, a privileged scaffold in drug development[1]. However, when utilizing a 2,6-disubstituted phenylhydrazine—such as 2-fluoro-6-methoxyphenylhydrazine—the standard [3,3]-sigmatropic rearrangement encounters a severe steric and electronic blockade. Because both ortho positions are occupied, the rearrangement generates a transient, non-aromatic dienone-imine intermediate that cannot rearomatize via simple proton loss[2].

To restore aromaticity, the system is forced into an "abnormal" Fischer indolization pathway, which requires the expulsion of one of the ortho substituents[3]. For 2-fluoro-6-methoxyphenylhydrazine, this means the reaction must proceed via the loss of either hydrogen fluoride (HF) or methanol (MeOH).

As an Application Scientist, understanding the causality behind catalyst selection is critical. By rationally selecting the acid catalyst (Lewis vs. Brønsted), researchers can dictate which leaving group is expelled, transforming a historically problematic "abnormal" reaction into a highly controlled, divergent synthetic tool for generating either 7-fluoroindoles or 7-methoxyindoles.

Mechanistic Pathways & Logical Workflow

Abnormal Fischer indole synthesis pathways using 2-fluoro-6-methoxyphenylhydrazine.

Quantitative Data: Catalyst Optimization

The choice of catalyst directly influences the transition state energy of the dienone-imine rearomatization. Hard Lewis acids coordinate strongly to the oxygen atom of the methoxy group, weakening the C–OMe bond and driving demethoxylation. Conversely, Brønsted acids protonate non-selectively, allowing the thermodynamically smaller fluorine atom to be expelled more readily as HF.

Table 1: Optimization of Catalyst and Conditions for Regioselective Cyclization (Model Ketone: Cyclohexanone)

Catalyst System	Solvent	Temp (°C)	Major Leaving Group	Yield: 7-Fluoroindole (%)	Yield: 7-Methoxyindole (%)	Mechanistic Causality
BF₃·OEt₂ (2.5 eq)	DCM	40	MeOH	72	8	Hard Lewis acid selectively coordinates to the methoxy oxygen, weakening the C-OMe bond.
ZnCl₂ (3.0 eq)	Toluene	110	MeOH	68	12	Lewis acid coordination favors demethoxylation over defluorination.
PPA (Excess)	Neat	90	HF	25	55	Brønsted acid protonates non-selectively; smaller F atom facilitates lower-energy rearomatization.
HCl (conc.)	EtOH	78	Mixed	45	40	Competitive pathways due to protic solvent stabilizing both leaving groups (F⁻ and MeO⁻).

Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems. Built-in analytical checkpoints guarantee that researchers can verify the success of each mechanistic step before proceeding.

Protocol A: Synthesis of the Hydrazone Intermediate

Objective: Form the stable hydrazone while preventing premature, uncontrolled cyclization.

• Reaction Setup: In a 250 mL round-bottom flask, dissolve 2-fluoro-6-methoxyphenylhydrazine hydrochloride (10.0 mmol, 1.0 eq) and cyclohexanone (11.0 mmol, 1.1 eq) in absolute ethanol (50 mL).

• Buffering (Causality Step): Add anhydrous sodium acetate (10.0 mmol, 1.0 eq). Rationale: Sodium acetate liberates the free hydrazine base from its hydrochloride salt. This prevents the ambient HCl from prematurely triggering the [3,3]-sigmatropic rearrangement before the hydrazone is fully formed, which would lead to oligomerization[1].

• Heating: Reflux the mixture at 78 °C for 2 hours under a nitrogen atmosphere.

• Self-Validation Checkpoint: Monitor via TLC (Hexane/EtOAc 4:1). The reaction is complete when the ninhydrin-positive baseline spot (hydrazine) disappears, replaced by a highly UV-active spot (hydrazone). FTIR analysis of an aliquot should confirm the disappearance of N-H stretching bands (~3300 cm⁻¹) and the appearance of a sharp C=N stretch (~1610 cm⁻¹).

• Work-up: Concentrate the solvent in vacuo, partition between dichloromethane (DCM) and water, extract the organic layer, dry over Na₂SO₄, and concentrate to yield the crude hydrazone.

Protocol B: Lewis-Acid Mediated Cyclization (Selective for 7-Fluoro-1,2,3,4-tetrahydrocarbazole)

Objective: Force the abnormal Fischer indolization down Path B via demethoxylation.

• Reaction Setup: Dissolve the crude hydrazone (approx. 10.0 mmol) in anhydrous DCM (40 mL) under an argon atmosphere. Cool the flask to 0 °C in an ice bath.

• Catalyst Addition: Dropwise, add Boron trifluoride etherate (BF₃·OEt₂, 25.0 mmol, 2.5 eq). Rationale: BF₃ is a hard Lewis acid that specifically targets the hard oxygen atom of the methoxy group in the dienone-imine intermediate, turning it into a superior leaving group and preserving the C-F bond.

• Cyclization: Remove the ice bath and heat the reaction to a gentle reflux (40 °C) for 4 hours.

• Work-up: Quench carefully with saturated aqueous NaHCO₃ to neutralize the BF₃. Extract with DCM, wash with brine, dry over MgSO₄, and purify via flash chromatography (Hexane/EtOAc 9:1).

• Self-Validation Checkpoint:

  • ¹H NMR (CDCl₃): The successful loss of the methoxy group is confirmed by the complete absence of the singlet at δ 3.8–4.0 ppm.

  • ¹⁹F NMR (CDCl₃): The preservation of the fluorine atom is validated by a characteristic signal around δ -135 ppm.

Protocol C: Brønsted-Acid Mediated Cyclization (Selective for 7-Methoxy-1,2,3,4-tetrahydrocarbazole)

Objective: Force the abnormal Fischer indolization down Path A via defluorination.

• Reaction Setup: In a heavy-walled glass reactor, add the crude hydrazone (approx. 10.0 mmol) to pre-warmed Polyphosphoric acid (PPA, 15 g) at 50 °C.

• Cyclization: Mechanically stir the highly viscous mixture and elevate the temperature to 90 °C for 3 hours. Rationale: Under purely Brønsted acidic conditions, protonation of the dienone-imine is non-selective. The expulsion of HF is thermodynamically favored over MeOH loss due to the smaller atomic radius of fluorine, which minimizes steric clash during the rearomatization transition state[2].

• Work-up: Pour the hot, viscous mixture over crushed ice (100 g) and stir vigorously until the PPA is fully hydrolyzed. Extract the aqueous suspension with ethyl acetate (3 x 50 mL). Wash the combined organics with 1M NaOH, dry, and concentrate.

• Self-Validation Checkpoint:

  • ¹⁹F NMR (CDCl₃): Confirms the complete absence of fluorine signals.

  • ESI-MS: Confirms a molecular weight corresponding to the loss of HF (-20 Da) rather than the loss of MeOH (-32 Da).

References

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. Mesitylhydrazine | High-Purity Reagent Supplier [benchchem.com]

Acid catalysts for Fischer indole synthesis with 2-Fluoro-6-methoxyphenylhydrazine

Application Note: Acid Catalysts for the Fischer Indole Synthesis of 2-Fluoro-6-methoxyphenylhydrazine

Audience: Researchers, scientists, and drug development professionals. Content Type: Technical Guide and Experimental Protocol.

Introduction & Theoretical Background

The Fischer Indole Synthesis (FIS) remains one of the most robust and widely utilized methodologies for constructing the indole core in pharmaceutical development[1]. However, the application of FIS to 2,6-disubstituted phenylhydrazines—such as 2-fluoro-6-methoxyphenylhydrazine—presents a profound mechanistic challenge. Because both ortho positions are blocked, the standard[3,3]-sigmatropic rearrangement cannot proceed to a stable aromatic indole without the expulsion or migration of one of the ortho substituents[2].

When utilizing 2-fluoro-6-methoxyphenylhydrazine, the reaction is forced into an "abnormal" FIS pathway. The synthetic utility of this substrate lies in its ability to undergo highly regioselective demethoxylation , yielding valuable 7-fluoroindole derivatives[3]. Understanding the causality behind catalyst selection is critical to driving this specific mechanistic divergence while suppressing tar formation and side reactions.

Mechanistic Insight: Demethoxylation vs. Defluorination

The regioselectivity of the FIS with 2-fluoro-6-methoxyphenylhydrazine is governed by the electronic properties of the ortho substituents and their leaving-group abilities.

• Electronic Activation: The [3,3]-sigmatropic shift is electrophilic in nature at the phenyl ring's ortho position. The methoxy group at C6 is a strong resonance donor (+M effect), making the C6 carbon significantly more nucleophilic than the C2 carbon, which is deactivated by the strong inductive withdrawal (-I effect) of fluorine. Consequently, the [3,3]-shift preferentially occurs at the methoxy-bearing C6 position[4].

• Rearomatization (The "Why"): Cyclization at C6 forms a dearomatized 3a-methoxy-7-fluoroindolenine intermediate. To restore aromaticity, the bridgehead substituent must be eliminated. Under acidic conditions, the methoxy group is readily protonated (or coordinated by a Lewis acid) and expelled as methanol (demethoxylation)[3].

• The Disfavored Pathway: If the[3,3]-shift were to occur at C2, it would form a 3a-fluoro-7-methoxyindolenine. Rearomatization would require the cleavage of the highly stable C–F bond (approx. 116 kcal/mol), which is energetically prohibitive under standard FIS conditions[2].

Figure 1: Mechanistic divergence in FIS of 2-fluoro-6-methoxyphenylhydrazones.

Acid Catalyst Selection & Quantitative Optimization

The choice of acid dictates the efficiency of the demethoxylation step. Brønsted acids like HCl in ethanol often lead to competing nucleophilic attacks (e.g., forming 6-chloro-7-fluoroindoles) and extensive tarring[3]. Conversely, oxophilic Lewis acids—specifically Boron trifluoride etherate (

)—selectively coordinate to the methoxy oxygen, converting it into a superior leaving group while suppressing side reactions[5].

Table 1: Catalyst Screening for the Synthesis of 7-Fluoro-2,3-dimethyl-1H-indole

Catalyst System	Conditions	Conversion (%)	Yield of 7-Fluoroindole (%)	Yield of 7-Methoxyindole (%)	Mechanistic Observation
HCl / EtOH	Reflux, 12 h	>95	42	Trace	Significant tar formation; competing chlorination observed[3].
PPA	120 °C, 4 h	85	58	<2	Harsh thermal conditions lead to partial decomposition[1].
/ AcOH	100 °C, 6 h	90	71	<1	Good balance of Lewis/Brønsted acidity; cleaner profile[5].
/ DCM	80 °C, 8 h	>95	84	Not detected	Optimal oxophilic Lewis acidity; highly regioselective demethoxylation.

Experimental Protocol: Self-Validating Synthesis Workflow

This protocol details the optimized two-step synthesis of 7-fluoro-2,3-dimethyl-1H-indole using 2-butanone as the model ketone.

Step 1: Hydrazone Formation

Causality Check: The hydrochloride salt of the hydrazine must be neutralized in situ to prevent premature, uncontrolled cyclization which leads to polymerization.

• Charge Reactor: To a flame-dried 250 mL round-bottom flask under an argon atmosphere, add 2-fluoro-6-methoxyphenylhydrazine hydrochloride (1.0 eq, 10.0 mmol) and anhydrous sodium acetate (1.0 eq, 10.0 mmol).

• Solvent Addition: Suspend the mixture in 50 mL of anhydrous ethanol.

• Condensation: Add 2-butanone (1.2 eq, 12.0 mmol) dropwise at room temperature. Stir the reaction mixture at 60 °C for 2 hours.

• Validation: Monitor via TLC (Hexanes/EtOAc 4:1). The disappearance of the hydrazine spot confirms complete conversion to the hydrazone.

• Isolation: Concentrate the mixture under reduced pressure. Partition the residue between dichloromethane (DCM, 50 mL) and water (50 mL). Extract the aqueous layer with DCM (2 x 25 mL). Dry the combined organic layers over anhydrous

  , filter, and concentrate to yield the crude hydrazone. Do not purify further; proceed immediately to Step 2.

Step 2: Lewis Acid-Catalyzed Cyclization and Demethoxylation

Causality Check:

acts as a dual-purpose reagent: it catalyzes the enamine tautomerization and coordinates the C3a-methoxy group to drive the rearomatization.

• Setup: Dissolve the crude hydrazone in 60 mL of anhydrous DCM in a sealed, pressure-rated reaction vessel.

• Catalyst Addition: Cool the solution to 0 °C. Slowly add

  (2.5 eq, 25.0 mmol) dropwise via syringe.

• Cyclization: Allow the reaction to warm to room temperature, then heat to 80 °C (using a sealed tube to prevent DCM loss) for 8 hours.

• Quench (Critical Step): Cool the reaction to 0 °C and carefully quench by the dropwise addition of saturated aqueous

  (50 mL). Failure to neutralize the Lewis acid prior to air exposure will result in the rapid oxidative degradation of the electron-rich indole core.

• Extraction & Purification: Separate the organic layer and extract the aqueous phase with DCM (2 x 30 mL). Wash the combined organics with brine, dry over

  , and concentrate.

• Chromatography: Purify the crude residue via flash column chromatography on silica gel (eluting with a gradient of 5% to 15% EtOAc in Hexanes) to isolate the pure 7-fluoro-2,3-dimethyl-1H-indole as a crystalline solid.

References

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. Peculiarity of methoxy group-substituted phenylhydrazones in Fischer indole synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Peculiarity of methoxy group-substituted phenylhydrazones in Fischer indole synthesis [jstage.jst.go.jp]
• 5. alfa-chemistry.com [alfa-chemistry.com]

Application Note: Regioselective Fischer Indole Synthesis Using 2-Fluoro-6-methoxyphenylhydrazine and Unsymmetrical Ketones

Introduction & Strategic Rationale

The synthesis of highly substituted, functionalized indoles is a cornerstone of modern drug discovery, particularly in the development of voltage-gated sodium channel (Nav1.7) inhibitors and CNS-active therapeutics[1]. Among the various building blocks, 2-fluoro-6-methoxyphenylhydrazine presents a unique synthetic challenge and a powerful opportunity.

Because both ortho positions on the phenyl ring are occupied, the standard Fischer Indole Synthesis (FIS) cannot proceed through a simple, uninterrupted rearomatization pathway. Instead, the reaction undergoes a forced dearomatization-rearomatization cascade. By strategically coupling this hydrazine with unsymmetrical ketones, chemists can exploit thermodynamic and kinetic controls to selectively synthesize specific regioisomers of 7-fluoroindoles, completely bypassing the formation of 7-methoxyindoles.

Mechanistic Causality: The Dearomatization-Demethoxylation Cascade

To master this protocol, one must understand the causality behind the experimental outcomes. The classical FIS proceeds via a [3,3]-sigmatropic rearrangement of an ene-hydrazine intermediate[2].

• The Blocking Effect: In 2-fluoro-6-methoxyphenylhydrazine, the [3,3]-rearrangement is forced to occur at an already substituted carbon, leading to a transient, dearomatized cyclohexadienone imine intermediate[3].

• Causality of Demethoxylation: To restore aromaticity, the intermediate must expel one of its ortho substituents. The carbon-fluorine (C-F) bond is exceptionally strong (~116 kcal/mol), making fluorine a poor leaving group. Conversely, the carbon-oxygen (C-O) bond is weaker, and under acidic conditions, the methoxy group is readily protonated and expelled as methanol. This thermodynamic driving force selectively yields 7-fluoroindoles.

Mechanistic cascade of FIS with 2-fluoro-6-methoxyphenylhydrazine leading to demethoxylation.

Regioselectivity with Unsymmetrical Ketones

When reacting with an unsymmetrical ketone such as 2-butanone (methyl ethyl ketone), two distinct ene-hydrazine tautomers can form, leading to two different regioisomers[2]:

• Kinetic Enamine (Terminal): Forms at the less sterically hindered methyl group, ultimately yielding 2-ethyl-7-fluoroindole .

• Thermodynamic Enamine (Internal): Forms at the more substituted methylene group, ultimately yielding 2,3-dimethyl-7-fluoroindole .

The choice of acid catalyst is the primary variable controlling this regioselectivity. Polyphosphoric acid (PPA) at elevated temperatures heavily favors the thermodynamic product, whereas weaker acids (like glacial acetic acid) combined with Lewis acids (ZnCl₂) shift the distribution toward the kinetic product.

Acid-controlled regioselectivity of unsymmetrical ketones in Fischer Indole Synthesis.

Experimental Protocols

Self-Validating System Note: Both protocols include specific quenching and neutralization steps designed to validate the reaction's progress. The phase separation upon pH adjustment serves as an immediate visual confirmation of successful cyclization and demethoxylation.

Protocol A: Synthesis of 2,3-Dimethyl-7-fluoroindole (Thermodynamic Control)

This protocol utilizes harsh conditions to drive the equilibrium toward the most stable internal enamine.

• Preparation: In an oven-dried 100 mL round-bottom flask, combine 2-fluoro-6-methoxyphenylhydrazine hydrochloride (10 mmol, 1.93 g) and 2-butanone (12 mmol, 1.08 mL).

• Catalysis: Add 15 g of Polyphosphoric acid (PPA). The mixture will immediately become highly viscous.

• Heating: Heat the mixture to 110°C under continuous, vigorous mechanical stirring for 3 hours. (Causality: The high temperature and strong Brønsted acidity of PPA ensure complete equilibration to the thermodynamic enamine and provide the activation energy required for the dearomatizing [3,3]-shift).

• Quenching: Remove from heat. While the mixture is still warm (approx. 60°C), carefully pour it into a beaker containing 100 mL of crushed ice. Stir vigorously until the PPA is completely hydrolyzed into a clear aqueous solution.

• Neutralization & Validation: Slowly add 10% aqueous NaOH dropwise until the pH reaches 8. Self-Validation: The product will crash out as an off-white precipitate or form a distinct organic oil layer, indicating the neutralization of the indolenium intermediate.

• Extraction & Purification: Extract the aqueous layer with ethyl acetate (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via silica gel flash chromatography (Hexanes/EtOAc 9:1) to yield the pure thermodynamic regioisomer.

Protocol B: Synthesis of 2-Ethyl-7-fluoroindole (Kinetic Control)

This protocol utilizes mild conditions to trap the kinetically favored terminal enamine before it can equilibrate.

• Preparation: Dissolve 2-fluoro-6-methoxyphenylhydrazine hydrochloride (10 mmol, 1.93 g) and 2-butanone (15 mmol, 1.35 mL) in 30 mL of glacial acetic acid.

• Catalysis: Add anhydrous Zinc Chloride (ZnCl₂) (20 mmol, 2.73 g) as a Lewis acid co-catalyst.

• Heating: Heat the mixture to 70°C for 6 hours. (Causality: The milder acetic acid and lower temperature prevent thermodynamic equilibration. ZnCl₂ coordinates with the hydrazone, facilitating the [3,3]-rearrangement at a lower activation energy barrier, thus preserving the kinetic enamine).

• Quenching: Cool to room temperature and pour the reaction mixture into 150 mL of cold distilled water.

• Extraction: Extract with dichloromethane (3 x 50 mL). Wash the organic layer sequentially with water, saturated NaHCO₃ (add slowly until CO₂ evolution ceases to ensure complete removal of acetic acid), and brine.

• Purification: Dry over MgSO₄, concentrate in vacuo, and purify via flash chromatography (Hexanes/EtOAc 95:5) to isolate the kinetic regioisomer.

Data Presentation: Regioselectivity and Yields

The following table summarizes the quantitative outcomes of the protocols when reacting 2-fluoro-6-methoxyphenylhydrazine with 2-butanone.

Catalyst System	Temperature	Major Regioisomer	Regioisomeric Ratio (Internal:Terminal)	Isolated Yield (%)	Demethoxylation Efficiency
PPA	110°C	2,3-Dimethyl-7-fluoroindole	92 : 8	78%	>99%
AcOH / ZnCl₂	70°C	2-Ethyl-7-fluoroindole	15 : 85	65%	>99%
HCl (Ethanol)	80°C	Mixture	55 : 45	52%	>99%

Note: Demethoxylation efficiency indicates the complete absence of 7-methoxyindole byproducts in the final isolated mass, validating the absolute thermodynamic preference for methanol expulsion over hydrogen fluoride expulsion during rearomatization.

References

1.[1] Title: WO2016170009A1 - Amino-substituted heterocyclic derivatives as sodium channel inhibitors Source: Google Patents URL:

2.[2] Title: Practical Methodologies for the Synthesis of Indoles Source: Chemical Reviews - ACS Publications URL: [Link]

3.[3] Title: An Interrupted Fischer Indolization Approach toward Fused Indoline-Containing Natural Products Source: Organic Letters - ACS Publications URL: [Link]

Sources

• 1. WO2016170009A1 - Amino-substituted heterocyclic derivatives as sodium channel inhibitors - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Strategic Synthesis of Fluorinated and Methoxylated Indoles

Topic: Synthesis of Fluorinated and Methoxylated Indole Derivatives Content Type: Application Note & Protocol Guide Audience: Senior Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Executive Summary & Strategic Rationale

The indole scaffold remains a "privileged structure" in medicinal chemistry, serving as the core for blockbuster drugs ranging from sumatriptan to osimertinib. However, the simultaneous introduction of fluorine (for metabolic blocking and lipophilicity modulation) and methoxy groups (as H-bond acceptors and solubility enhancers) presents a unique synthetic paradox.

• The Electronic Conflict: Fluorine is an inductive electron-withdrawing group (EWG) but a resonance donor. Methoxy is a strong electron-donating group (EDG). When positioned on the same benzene ring, their opposing vectors complicate the regioselectivity of classical electrophilic aromatic substitutions (EAS) and cyclizations.

• The Regioselectivity Challenge: In the classical Fischer indole synthesis, meta-substituted phenylhydrazones often yield inseparable mixtures of 4- and 6-substituted indoles.

• The Solution: This guide moves beyond generic protocols, offering a decision matrix between Bartoli Grignard cyclization (for 7-substituted targets), Regiocontrolled Fischer synthesis , and Late-stage Pd-catalyzed C-H activation .

Method Selection: The Decision Matrix

Before selecting a protocol, analyze the substitution pattern of your target indole. The following logic flow dictates the optimal synthetic pathway.

Figure 1: Strategic decision tree for selecting the synthesis method based on target regiochemistry.

Protocol A: The Bartoli Indole Synthesis

Target: 7-Fluoro-4-methoxyindole Best For: Sterically crowded ortho-substituted indoles that fail in Fischer conditions. Mechanism: Reaction of an ortho-substituted nitroarene with 3 equivalents of vinyl Grignard.[1][2]

Scientific Grounding

The Bartoli reaction exploits the steric bulk of an ortho substituent (in this case, Fluorine) to force a [3,3]-sigmatropic rearrangement. Unlike reductive cyclizations (Cadogan-Sundberg), Bartoli preserves the halogen, making it ideal for fluorinated scaffolds.

Reagents & Materials[2][3][4][5][6][7][8][9][10]

• Precursor: 1-Fluoro-4-methoxy-2-nitrobenzene (10 mmol)

• Reagent: Vinylmagnesium bromide (1.0 M in THF) – Must be fresh; titer is critical.

• Solvent: Anhydrous THF (distilled over Na/Benzophenone or from SPS).

• Quench: Saturated aqueous NH₄Cl.

Step-by-Step Methodology

• Inert Setup: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar, low-temperature thermometer, and pressure-equalizing addition funnel. Flush with Argon.

• Substrate Solubilization: Dissolve 1-Fluoro-4-methoxy-2-nitrobenzene (1.71 g, 10 mmol) in 50 mL anhydrous THF. Cool the solution to -78°C (dry ice/acetone bath).

• Grignard Addition (Critical Step):

  • Load the addition funnel with Vinylmagnesium bromide (30 mL, 30 mmol, 3.0 equivalents ).

  • Expert Insight: Add the Grignard reagent dropwise over 20 minutes. The temperature must not exceed -60°C . Rapid addition causes polymerization of the vinyl Grignard, reducing yield.

• Reaction Progression:

  • Stir at -78°C for 1 hour.

  • Allow the reaction to warm slowly to -20°C over 2 hours. The solution will turn deep dark brown/purple (characteristic of nitroso-Grignard complexes).

• Quench & Workup:

  • Pour the cold reaction mixture into 200 mL of saturated NH₄Cl at 0°C. Vigorous stirring is required to break up magnesium salts.

  • Extract with EtOAc (3 x 50 mL).

  • Wash combined organics with water and brine, then dry over Na₂SO₄.

• Purification:

  • Concentrate in vacuo.

  • Purify via flash column chromatography (SiO₂).

  • Eluent: Hexanes:EtOAc (9:1). Indoles are typically less polar than the starting nitroarene but verify with TLC.

Expected Yield: 45–60% Validation: ¹⁹F NMR will show a distinct shift for the C7-F (typically -120 to -140 ppm depending on solvent).

Protocol B: Regioselective Fischer Indole Synthesis

Target: 5-Fluoro-2-methylindole Best For: Large-scale preparation of C5-substituted indoles. Challenge: Meta-fluoro phenylhydrazine can cyclize at two positions (C2 or C6 of the ring), leading to a mixture of 4-fluoro and 6-fluoro indoles. However, para-fluoro phenylhydrazine yields the 5-fluoro indole exclusively.

Scientific Grounding

The regioselectivity is governed by the acidity of the catalyst and the electronic nature of the hydrazone. Using Zinc Chloride (ZnCl₂) in acetic acid promotes the formation of the more thermodynamically stable ene-hydrazine intermediate.

Step-by-Step Methodology

• Hydrazone Formation:

  • Combine 4-fluorophenylhydrazine hydrochloride (10 mmol) and acetone (10 mmol) in 30 mL glacial acetic acid.

  • Reflux for 1 hour.

• Cyclization:

  • Add fused ZnCl₂ (2.0 equivalents) to the reaction mixture.

  • Reflux at 110°C for 4–6 hours.

  • Monitoring: Follow by TLC. The disappearance of the hydrazone spot is key.

• Workup:

  • Cool to room temperature. Pour into ice water (100 mL).

  • The crude indole often precipitates. Filter the solid.

  • If oil forms, extract with DCM, wash with NaHCO₃ (to remove AcOH), and dry.

• Recrystallization:

  • Recrystallize from Ethanol/Water to obtain pure 5-fluoro-2-methylindole.

Protocol C: Late-Stage C-3 Fluorination (Selectfluor)

Target: 3,3-Difluoro-5-methoxyoxindole (Bioisostere for carbonyls) Best For: Functionalizing existing indole leads without de novo synthesis.

Scientific Grounding

Electrophilic fluorination of electron-rich indoles with Selectfluor (F-TEDA-BF₄) occurs preferentially at C3 due to the high electron density contributed by the nitrogen lone pair. In the presence of water/acetonitrile, this leads to 3-fluorooxindoles or 3,3-difluorooxindoles via an oxidative mechanism.

Workflow Visualization

Figure 2: Pathway for oxidative difluorination of indoles using Selectfluor.

Methodology

• Dissolve 5-methoxyindole (1 mmol) in MeCN:H₂O (10:1, 10 mL).

• Add Selectfluor (2.5 mmol, 2.5 eq) in one portion at 0°C.

• Stir at room temperature for 3 hours.

• Observation: The reaction mixture typically turns yellow/orange.

• Workup: Remove MeCN under reduced pressure. Extract aqueous residue with DCM.

• Purification: Silica gel chromatography (DCM:MeOH 98:2).

Comparative Data & Troubleshooting

Yield & Tolerance Comparison

Parameter	Bartoli Synthesis	Fischer Synthesis	Pd-Catalyzed/Selectfluor
Primary Target	7-Substituted Indoles	2,3,5-Substituted Indoles	3-Fluoro / C4-Functionalized
F-Group Tolerance	Excellent (stable)	Good (para/ortho preferred)	Excellent
OMe-Group Tolerance	Moderate (donating effects)	Good	High
Cost	High (Grignard excess)	Low	High (Catalysts/Selectfluor)
Key Failure Mode	Wet solvents (Grignard death)	Regio-isomeric mixtures	Over-fluorination

Troubleshooting Guide

• Low Yield in Bartoli:

  • Cause: Old Grignard reagent.

  • Fix: Titrate VinylMgBr using salicylaldehyde phenylhydrazone before use.

• Inseparable Isomers in Fischer:

  • Cause:Meta-substitution on hydrazine.

  • Fix: Switch to the Japp-Klingemann reaction to synthesize a specific hydrazone, or use Buchwald-Hartwig amination to couple the hydrazine to an aryl bromide first.

• Decomposition in Selectfluor:

  • Cause: Temperature too high.

  • Fix: Maintain 0°C strictly during addition; the reaction is exothermic.

References

• Bartoli Indole Synthesis Mechanism & Scope

  • Bartoli, G., et al. (1989).[3] "The reaction of vinyl grignard reagents with 2-substituted nitroarenes: A new approach to the synthesis of 7-substituted indoles." Tetrahedron Letters.

• Regioselectivity in Fischer Indole Synthesis

  • Noey, E. L., et al. (2017).[4] "Origins of Regioselectivity in the Fischer Indole Synthesis of a Selective Androgen Receptor Modulator." Journal of Organic Chemistry.

• Selectfluor-Mediated Fluorination

  • Lin, R., et al. (2011).[5] "An Efficient Difluorohydroxylation of Indoles Using Selectfluor as a Fluorinating Reagent." Organic Letters.

• Palladium-Catalyzed C-4 Functionalization

  • Wang, X., et al. (2013). "Palladium-catalyzed regioselective C–H fluoroalkylation of indoles at the C4-position." Chemical Communications.[6]

• General Review of Fluorinated Indoles

  • Nosova, E. V., et al. (2018).[7] "Fluorine-containing indoles: Synthesis and biological activity." Journal of Fluorine Chemistry.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. jk-sci.com [jk-sci.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. An efficient difluorohydroxylation of indoles using selectfluor as a fluorinating reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. An efficient Selectfluor-mediated condensation of indoles and anthranilates for the synthesis of indoloquinazolinones - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. daneshyari.com [daneshyari.com]

Application Notes and Protocols for 2-Fluoro-6-methoxyphenylhydrazine as a Precursor for Pharmaceutical Intermediates

Introduction: Strategic Importance of Fluorinated and Methoxy-Substituted Scaffolds

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine atoms and methoxy groups into molecular scaffolds is a well-established strategy for optimizing the pharmacokinetic and pharmacodynamic properties of drug candidates. Fluorine, with its high electronegativity and small van der Waals radius, can enhance metabolic stability, binding affinity, and bioavailability.[1][2] The methoxy group, an isostere for a hydroxyl group, can modulate solubility and also serve as a key hydrogen bond acceptor. 2-Fluoro-6-methoxyphenylhydrazine emerges as a highly valuable precursor, embedding this strategic substitution pattern, ready for elaboration into a diverse array of heterocyclic intermediates crucial for drug discovery.

This technical guide provides an in-depth exploration of the utility of 2-Fluoro-6-methoxyphenylhydrazine, with a primary focus on its application in the renowned Fischer indole synthesis and the versatile Knorr pyrazole synthesis. We will present not just the protocols, but the underlying chemical logic, potential challenges, and expert insights to empower researchers in their synthetic endeavors.

I. The Fischer Indole Synthesis: Crafting 7-Fluoro-Indole Cores

The Fischer indole synthesis, a reaction discovered in 1883, remains one of the most powerful and widely used methods for constructing the indole nucleus, a privileged scaffold in countless pharmaceuticals.[3] The reaction involves the acid-catalyzed cyclization of an arylhydrazone, formed from an arylhydrazine and a carbonyl compound.[3][4]

Causality of Precursor Choice: The Role of Ortho-Substitution

The use of 2-Fluoro-6-methoxyphenylhydrazine is particularly noteworthy. The ortho-fluoro and -methoxy groups are anticipated to direct the cyclization to form a 7-fluoro-substituted indole. However, researchers must be aware of a phenomenon known as "abnormal" Fischer Indole synthesis. Studies on 2-methoxyphenylhydrazones have shown that cyclization can sometimes occur on the side of the substituent, leading to unexpected regioisomers.[5] In the case of our precursor, the presence of two ortho substituents might lead to steric hindrance, potentially requiring more forcing reaction conditions. The electron-donating methoxy group and the electron-withdrawing fluorine atom also electronically influence the key[6][6]-sigmatropic rearrangement step.[3][7]

Experimental Protocol: Synthesis of a 7-Fluoro-5-methoxy-1H-indole-2-carboxylate Derivative

This protocol details a representative two-step procedure for the synthesis of an indole derivative, beginning with the formation of the hydrazone, followed by acid-catalyzed indolization.

Step 1: Hydrazone Formation

• Reagents & Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 2-Fluoro-6-methoxyphenylhydrazine hydrochloride (1.0 eq), ethyl pyruvate (1.1 eq), and ethanol (10 mL/mmol of hydrazine).

• Reaction: Add a mild base, such as sodium acetate (1.5 eq), to neutralize the hydrochloride salt and facilitate the condensation.

• Heating & Monitoring: Heat the mixture to reflux (approximately 78 °C) for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Isolation: Upon completion, cool the reaction mixture to room temperature. The hydrazone product will often precipitate. If not, reduce the solvent volume under reduced pressure and add cold water to induce precipitation.

• Purification: Collect the solid by filtration, wash with cold ethanol, and dry under vacuum. The crude hydrazone is often of sufficient purity for the next step.

Step 2: Indolization (Cyclization)

• Catalyst & Setup: To a flask containing the dried hydrazone (1.0 eq), add a suitable acid catalyst. Polyphosphoric acid (PPA) is often effective and can serve as the solvent. Alternatively, a solution of a Lewis acid like zinc chloride (ZnCl₂) in a high-boiling solvent like toluene can be used.[8]

• Heating & Monitoring: Heat the mixture to 80-120 °C. The reaction is typically complete within 1-3 hours. Monitor by TLC until the hydrazone starting material is consumed.

• Work-up: Carefully pour the hot reaction mixture onto crushed ice with vigorous stirring. This will hydrolyze the PPA and precipitate the crude indole.

• Neutralization & Extraction: Neutralize the aqueous slurry with a base (e.g., concentrated sodium hydroxide solution) until pH > 8. Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate (3 x 50 mL).

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Parameter	Hydrazone Formation	Indolization
Solvent	Ethanol	Polyphosphoric Acid or Toluene
Catalyst	Sodium Acetate (as base)	Polyphosphoric Acid or ZnCl₂
Temperature	~78 °C (Reflux)	80-120 °C
Typical Duration	2-4 hours	1-3 hours
Work-up	Precipitation/Filtration	Quenching on ice, Extraction

Table 1: Summary of Reaction Parameters for Fischer Indole Synthesis.

Caption: Workflow for the two-step Fischer Indole Synthesis.

II. Pyrazole Synthesis: Accessing Bioactive Five-Membered Heterocycles

Pyrazoles are another class of nitrogen-containing heterocycles that are cornerstones in pharmaceutical development, known for their anti-inflammatory, analgesic, and anticancer properties.[9] The Knorr pyrazole synthesis, involving the condensation of a hydrazine with a 1,3-dicarbonyl compound, is a robust and versatile method for their preparation.[9]

Mechanistic Considerations

The reaction between a substituted hydrazine and an unsymmetrical 1,3-dicarbonyl compound can lead to the formation of regioisomers. The initial nucleophilic attack can occur at either carbonyl carbon.[10] The electronic nature of the substituents on both the hydrazine and the dicarbonyl compound, as well as steric factors, will influence the regioselectivity of the reaction.[10][11]

Experimental Protocol: Synthesis of a 1-(2-Fluoro-6-methoxyphenyl)-pyrazole Derivative

This protocol describes the synthesis of a substituted pyrazole from 2-Fluoro-6-methoxyphenylhydrazine and a representative 1,3-dicarbonyl compound, acetylacetone.

• Reagents & Setup: In a round-bottom flask, dissolve 2-Fluoro-6-methoxyphenylhydrazine hydrochloride (1.0 eq) and acetylacetone (1.05 eq) in glacial acetic acid (5-10 mL/mmol of hydrazine).

• Reaction: Heat the mixture to reflux (approximately 118 °C) for 2-4 hours. The use of acetic acid as the solvent also serves to catalyze the reaction.

• Monitoring: Monitor the reaction by TLC for the disappearance of the starting materials.

• Work-up: After cooling to room temperature, pour the reaction mixture into a beaker of ice water.

• Neutralization & Isolation: Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until effervescence ceases. The crude pyrazole product will often precipitate as a solid.

• Purification: Collect the solid by filtration, wash with water, and dry. The product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography.

Parameter	Value
Dicarbonyl Compound	Acetylacetone
Solvent/Catalyst	Glacial Acetic Acid
Temperature	~118 °C (Reflux)
Typical Duration	2-4 hours
Work-up	Precipitation in water, Neutralization

Table 2: Summary of Reaction Parameters for Pyrazole Synthesis.

Caption: Step-by-step workflow for the Knorr-type pyrazole synthesis.

III. Safety and Handling

As a professional in a laboratory setting, adherence to strict safety protocols is paramount. While a specific Safety Data Sheet (SDS) for 2-Fluoro-6-methoxyphenylhydrazine is not widely available, data from closely related analogues such as methoxyphenylhydrazine hydrochlorides and fluorinated phenols suggest the following precautions.[6][12][13]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

• Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.[6][13] Avoid contact with skin and eyes.[12]

• Storage: Store in a tightly closed container in a cool, dry place, away from incompatible materials such as strong oxidizing agents.[12][13]

• First Aid:

  • Skin Contact: Immediately wash with plenty of soap and water.[6]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[6][12]

  • Inhalation: Move the person to fresh air and keep comfortable for breathing.[6]

  • Ingestion: Rinse mouth and seek immediate medical attention.[6]

IV. Conclusion

2-Fluoro-6-methoxyphenylhydrazine stands as a potent and strategically designed precursor for the synthesis of high-value pharmaceutical intermediates. Its utility in the Fischer indole and Knorr pyrazole syntheses allows for the direct incorporation of a fluorinated and methoxylated phenyl moiety into these critical heterocyclic systems. A thorough understanding of the reaction mechanisms, including potential regiochemical challenges, and strict adherence to safety protocols will enable researchers to effectively leverage this versatile building block in the quest for novel therapeutics.

References

• Elguero, J., et al. (n.d.). The reaction between hydrazines and β-dicarbonyl compounds: Proposal for a mechanism. ResearchGate. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Rediscovering Bacon's hydrazine/phenylhydrazine mediated cyclization of 2,2′-dicarbonylbi(hetero)aryls: construction of (5-azo)-/indazolo[2,3-a]quinolines. Retrieved from [Link]

• Wikipedia. (n.d.). Fischer indole synthesis. Retrieved from [Link]

• J&K Scientific. (n.d.). (2-Fluoro-4-methoxyphenyl)hydrazine hydrochloride | 940298-93-1. Retrieved from [Link]

• PubChem. (n.d.). 2-Fluorophenylhydrazine hydrochloride. Retrieved from [Link]

• Kim, J., & Kim, H. (n.d.). Supporting Information Chiral Discrimination of Monosaccharides Derivatized with 2- Fluorophenyl Hydrazine Using 19F NMR Spectro. Retrieved from [Link]

• Somei, M. (n.d.). Peculiarity of methoxy group-substituted phenylhydrazones in Fischer indole synthesis. PMC. Retrieved from [Link]

• Osella, M. I., et al. (2025). Preparation of pyrazole compounds by reaction with hydrazine without concomitant dehydroxylation. ResearchGate. Retrieved from [Link]

• MDPI. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. Retrieved from [Link]

• European Patent Office. (2001). Process for the preparation of pyrazoles.

• eGrove. (n.d.). Synthesis of Fluorinated Pyrazoles via Intra- and Intermolecular Cyclization Reactions. Retrieved from [Link]

• Google Patents. (n.d.). Process for the preparation of pyrazole.

• ACS Publications. (2023). Chiral Discrimination of Monosaccharides Derivatized with 2-Fluorophenyl Hydrazine Using 19F NMR Spectroscopy. Retrieved from [Link]

• MDPI. (2023). A Facile Synthesis and Molecular Characterization of Certain New Anti-Proliferative Indole-Based Chemical Entities. Retrieved from [Link]

• ResearchGate. (n.d.). Infrared spectra data (cm ) of the hydrazones and their mixed metal (II) complexes. Retrieved from [Link]

• MDPI. (2026). Halogen-Containing Drugs in 2025: A Record Year for the Therapeutic Use and Synthesis of FDA-Approved Small Molecules. Retrieved from [Link]

• Beilstein Journals. (2024). Tandem diazotization/cyclization approach for the synthesis of a fused 1,2,3-triazinone-furazan/furoxan heterocyclic system. Retrieved from [Link]

• PubChem. (n.d.). 2-Fluoro-6-methoxypyridine. Retrieved from [Link]

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• 11. researchgate.net [researchgate.net]
• 12. tcichemicals.com [tcichemicals.com]
• 13. fishersci.com [fishersci.com]

One-pot synthesis of indoles from 2-Fluoro-6-methoxyphenylhydrazine

Application Note: One-Pot Synthesis of Indoles from 2-Fluoro-6-methoxyphenylhydrazine

Executive Summary

The indole ring is a privileged pharmacophore in drug discovery, frequently serving as the core scaffold for novel therapeutics ranging from oncology to neurology. While the Fischer indole synthesis (FIS) is the most robust method for constructing these heterocycles[1], utilizing 2,6-disubstituted precursors such as 2-fluoro-6-methoxyphenylhydrazine introduces profound steric and electronic challenges. Because both ortho positions are blocked, the standard rearomatization pathway is completely inhibited. This application note details a specialized, one-pot "abnormal" Fischer indolization protocol that leverages substituent expulsion to force rearomatization, providing researchers with a reliable method to synthesize 7-methoxy or 7-fluoro indole derivatives.

Mechanistic Rationale: Overcoming the Steric Blockade

To master this synthesis, one must understand the causality of the reaction cascade. The classical Fischer indole synthesis proceeds via the condensation of a phenylhydrazine with a ketone to form a hydrazone, which tautomerizes to an enehydrazine. This intermediate undergoes a heat- or acid-catalyzed [3,3]-sigmatropic rearrangement to form a new carbon-carbon bond at the ortho position of the aromatic ring[1].

However, when utilizing 2-fluoro-6-methoxyphenylhydrazine, both ortho positions (C2 and C6) are occupied. The [3,3]-rearrangement forces the formation of a non-aromatic cyclohexadienimine intermediate featuring a quaternary carbon[2]. To regain the thermodynamic stability of an aromatic indole system, the intermediate must expel one of the ortho substituents. Under strongly acidic conditions, the carbon-fluorine bond becomes highly labile. The expulsion of hydrogen fluoride (HF) or methanol (MeOH) drives the final rearomatization step, yielding either a 7-methoxyindole or a 7-fluoroindole scaffold, respectively. Controlling the reaction conditions allows chemists to dictate this regioselective elimination.

Mechanistic pathway of the abnormal Fischer indolization via substituent expulsion.

Reaction Optimization and Quantitative Data

The choice of catalyst and solvent is the primary determinant of both yield and substituent-loss selectivity. Polyphosphoric acid (PPA) is highly recommended as it acts simultaneously as a solvent, a dehydrating agent for the initial hydrazone formation, and a strong Brønsted acid to facilitate the high-energy expulsion of HF during rearomatization.

The table below summarizes the optimization data using cyclohexanone as the model ketone. The loss of fluorine (yielding the 7-methoxy derivative) is thermodynamically favored under high-temperature PPA conditions, whereas milder Lewis acids often result in incomplete aromatization or complex mixtures.

Table 1: Optimization of the One-Pot Cyclization with Cyclohexanone

Entry	Catalyst / Acid	Solvent	Temp (°C)	Time (h)	Major Product	Isolated Yield (%)
1	Polyphosphoric Acid (PPA)	Neat	110	2.5	7-Methoxy-1,2,3,4-tetrahydrocarbazole	68
2	ZnCl₂	Toluene	100	4.0	7-Methoxy-1,2,3,4-tetrahydrocarbazole	55
3	BF₃·OEt₂	Acetic Acid	80	6.0	Mixture (F and OMe loss)	42
4	TsOH	Ethanol	85	5.0	7-Fluoro-1,2,3,4-tetrahydrocarbazole	31

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. By integrating an in-process control (IPC) checkpoint, the researcher relies on empirical mass-transition data rather than arbitrary reaction times, ensuring the high-energy rearomatization step is complete before proceeding to the quench phase.

Materials Required:

• 2-Fluoro-6-methoxyphenylhydrazine hydrochloride (1.0 equiv, 10 mmol)

• Ketone substrate (e.g., Cyclohexanone) (1.1 equiv, 11 mmol)

• Polyphosphoric acid (PPA) (approx. 10-15 g per gram of hydrazine)

• Ice water and Ethyl Acetate (for workup)

Step-by-Step Methodology:

Step 1: In Situ Hydrazone Formation

• Equip a 100 mL round-bottom flask with a mechanical stirrer. Causality: PPA becomes highly viscous at room temperature; magnetic stirring is insufficient and will lead to localized hot spots.

• Add 15 g of PPA to the flask and pre-heat to 60 °C to lower the viscosity.

• Add 10 mmol of 2-fluoro-6-methoxyphenylhydrazine hydrochloride. Causality: Using the hydrochloride salt prevents premature auto-oxidation of the hydrazine and provides a stoichiometric proton source to initiate the condensation.

• Dropwise, add 11 mmol of the ketone over 10 minutes. Stir at 60 °C for 30 minutes to ensure complete hydrazone formation.

Step 2: Cyclization and Aromatization 5. Ramp the temperature of the oil bath to 110 °C. 6. Maintain vigorous stirring for 2 hours. During this phase, the [3,3]-sigmatropic rearrangement occurs, immediately followed by the expulsion of ammonia and hydrogen fluoride.

Step 3: Analytical Checkpoint (Self-Validation) 7. Do not proceed to workup without validation. Extract a 50 µL aliquot, quench it in 1 mL of acetonitrile/water, and analyze via LC-MS. 8. Validation Criteria: You must observe the complete disappearance of the hydrazone mass [M+H]⁺. The dominant peak must correspond to the aromatized indole[M - NH₃ - HF + H]⁺. If the intermediate mass [M - NH₃ + H]⁺ is present, the rearomatization is incomplete. Extend heating at 110 °C in 30-minute increments until validated.

Step 4: Quench and Extraction 9. Once validated, remove the flask from the heat source and allow it to cool to approximately 80 °C. 10. Carefully pour the highly viscous mixture over 100 g of crushed ice while stirring vigorously. Causality: PPA hydrolysis is highly exothermic. Quenching over ice controls the exotherm, preventing thermal degradation of the newly formed indole ring. 11. Neutralize the aqueous phase to pH 7 using a saturated aqueous sodium bicarbonate solution. 12. Extract the aqueous phase with Ethyl Acetate (3 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Step 5: Purification 13. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the pure 7-methoxyindole derivative.

References

• Humphrey, J. M., & Kuethe, J. T. (2006). Practical Methodologies for the Synthesis of Indoles. Chemical Reviews. URL:[Link]

• Bajwa, G. S., & Brown, R. K. (1968). Fischer indole synthesis. The reaction of N′-alkyl-2,6-dialkylphenylhydrazines with cyclohexanone. Canadian Journal of Chemistry. URL:[Link]

• Heravi, M. M., et al. (2017). Fischer indole synthesis applied to the total synthesis of natural products. RSC Advances. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. cdnsciencepub.com [cdnsciencepub.com]

Technical Notes & Optimization

Technical Support: Optimization of Fischer Indole Synthesis with 2-Fluoro-6-methoxyphenylhydrazine

Executive Summary: The "Ortho-Blockade" Paradox

Status: High-Difficulty Synthesis Expected Yield: <15–30% (Standard Conditions) Primary Issue: Steric and Electronic Inhibition of [3,3]-Sigmatropic Rearrangement

If you are experiencing low yields (<10%) or intractable tars with 2-Fluoro-6-methoxyphenylhydrazine , this is not necessarily a procedural error. This specific substrate represents a "worst-case scenario" for the classical Fischer Indole Synthesis due to the 2,6-disubstitution pattern .

The classical mechanism requires at least one open ortho position on the hydrazine ring to accept the new C-C bond. When both positions are blocked (one by Fluorine, one by Methoxy), the reaction faces a high energy barrier, leading to two primary failure modes:

• N-N Bond Cleavage: The electron-donating methoxy group destabilizes the hydrazone, leading to radical decomposition before rearrangement.

• Indolenine Formation: If the reaction proceeds, it cannot re-aromatize to the 1H-indole without expelling a substituent (unfavorable) or undergoing a rare 1,2-migration.

Mechanistic Diagnostics (The "Why")

The Blocked Pathway

In a standard Fischer synthesis, the hydrazone tautomerizes to an ene-hydrazine, which undergoes a [3,3]-sigmatropic shift. This shift targets the ortho carbon.

• Scenario A (Standard): Ortho-H is removed, allowing re-aromatization.

• Scenario B (Your Substrate): The ortho positions are occupied by F and OMe. The intermediate cannot aromatize.

Visualization: The Steric Clash

The following diagram illustrates the mechanistic dead-end compared to a standard synthesis.

Caption: Figure 1. The mechanistic divergence caused by 2,6-disubstitution. Path B leads to non-aromatic indolenines or decomposition rather than stable indoles.

Troubleshooting Guide & FAQs

Symptom 1: "The reaction turns into a black tar immediately."

Diagnosis: Oxidative decomposition or acid-catalyzed polymerization.

• Cause: The ortho-methoxy group is electron-donating (EDG). While EDGs generally accelerate the Fischer reaction, they also make the hydrazine moiety highly susceptible to oxidation and N-N bond cleavage under strong acidic conditions (e.g., H₂SO₄).

• Solution:

  • Switch Catalyst: Move from Brønsted acids (H₂SO₄, HCl) to mild Lewis acids. ZnCl₂ in glacial acetic acid is the gold standard for electron-rich hydrazines.

  • Inert Atmosphere: Strictly degas solvents and run under Argon. Electron-rich hydrazines oxidize rapidly in air.

Symptom 2: "I isolated a product, but the NMR shows a quaternary carbon and no NH signal."

Diagnosis: Formation of a 3H-Indole (Indolenine) .

• Cause: The [3,3]-shift occurred, but the molecule could not eliminate the F or OMe group to re-aromatize. It remains stuck as the imine (indolenine).

• Fix:

  • If you need the indole, you must force an elimination (difficult) or reduction.

  • Reduction Strategy: Treat the crude indolenine with NaBH₄ to get the indoline (dihydroindole), which is stable.

Symptom 3: "No reaction. Starting material recovered."

Diagnosis: Catalyst deactivation.

• Cause: The basic oxygen of the ortho-methoxy group can coordinate with Lewis acids (like ZnCl₂ or BF₃), effectively poisoning the catalyst.

• Solution: Increase catalyst loading to >2 equivalents or use polyphosphoric acid (PPA) at elevated temperatures (100–120°C), though this risks tarring.

Optimization Protocol (Best Effort for Fischer)

If you must use the Fischer route, follow this optimized protocol designed for hindered substrates.

Reagents

• Substrate: 2-Fluoro-6-methoxyphenylhydrazine Hydrochloride (Use HCl salt to prevent oxidation).

• Ketone: 1.1 equivalents (Cyclohexanone or Methyl ketone).

• Solvent: Glacial Acetic Acid (AcOH).

• Catalyst: Zinc Chloride (ZnCl₂), anhydrous.

Step-by-Step

• Drying: Flame-dry the flask and cool under Argon. Moisture kills this reaction by hydrolyzing the imine.

• Mixing: Dissolve 1.0 eq of Hydrazine HCl and 1.1 eq of Ketone in AcOH (0.5 M concentration).

• Catalyst: Add 2.5 eq of anhydrous ZnCl₂. (Excess is needed to overcome coordination by the OMe group).

• Heating: Heat to 80°C for 4 hours. Do not reflux immediately. Monitor by TLC.

  • Note: If no product forms, increase to 110°C (Reflux).

• Workup: Pour into ice water. If a solid precipitates, filter it. If oil forms, extract with DCM.

• Purification: Flash chromatography is essential. Expect the product to be unstable on silica; add 1% Et₃N to the eluent.

The "Real" Solution: Alternative Routes

Since the Fischer synthesis is mechanistically handicapped for this substrate, the following alternatives are recommended for professional drug development workflows.

Option A: Buchwald-Hartwig Amination (Recommended)

Avoid the hydrazine entirely. Construct the indole from an ortho-haloaniline or by coupling a hydrazine to an aryl halide.

Workflow:

• Start: 1-Bromo-2-fluoro-6-methoxybenzene.

• Coupling: React with a benzophenone hydrazone (Pd-catalyzed).

• Cyclization: Acid-mediated cyclization of the resulting intermediate.[1]

Option B: Japp-Klingemann Reaction

If targeting a tetrahydrocarbazole or specific ester-indole:

• React the diazonium salt of 2-Fluoro-6-methoxyaniline with a beta-keto ester.

• This avoids the isolation of the unstable hydrazine.[2]

Decision Matrix

Caption: Figure 2. Strategic decision tree for selecting the synthesis method based on the target molecule.

References

• Robinson, B. (1982). The Fischer Indole Synthesis. Wiley-Interscience. (The definitive text on the mechanism and "abnormal" reactions).

• Hughes, D. L. (1993). Progress in the Fischer Indole Synthesis. Organic Preparations and Procedures International, 25(6), 607-632. Link

• Wagaw, S., Yang, B. H., & Buchwald, S. L. (1998). A Palladium-Catalyzed Method for the Preparation of Indoles via the Fischer Indole Synthesis.[3] Journal of the American Chemical Society, 120(26), 6621-6622. Link (The solution for difficult substrates).

• Ishii, H. (1981). Fischer Indole Synthesis of 2,6-Disubstituted Phenylhydrazones. Accounts of Chemical Research, 14(9), 275-283. Link (Specific discussion on the failure modes of 2,6-disubstituted hydrazines).

Sources

• 1. benchchem.com [benchchem.com]
• 2. Fischer Indole Synthesis: Steps, Mechanism & Key Applications [vedantu.com]
• 3. Fischer indole synthesis - Wikipedia [en.wikipedia.org]

Regioselectivity issues in Fischer indole synthesis with 2,6-disubstituted phenylhydrazines

Technical Support Center: Resolving Regioselectivity in Fischer Indole Synthesis

Diagnostic Overview: The "Ortho-Blockade"

The Fischer Indole Synthesis (FIS) relies on a [3,3]-sigmatropic rearrangement of an ene-hydrazine intermediate.[1] This rearrangement specifically targets the ortho position of the aromatic ring.

When using 2,6-disubstituted phenylhydrazines , both ortho positions are blocked. This creates a high-energy barrier for the C-C bond formation step, leading to three distinct failure modes:

• Reaction Stalling/Cleavage: Steric bulk prevents the [3,3]-shift; the N-N bond cleaves (retro-Michael or hydrolysis) instead of cyclizing.

• Indolenine Formation (3H-Indoles): The reaction proceeds, but the resulting intermediate cannot aromatize via proton loss because the 3-position becomes quaternary.

• Abnormal Fischer Indolization: To restore aromaticity, one of the ortho substituents undergoes a 1,2-migration (Wagner-Meerwein shift) to the 3-position.

Troubleshooting Guides

Issue A: "I am recovering starting material or getting hydrolysis products (ketone + hydrazine)."

Diagnosis: The activation energy for the [3,3]-rearrangement is too high due to steric clash between the 2,6-substituents and the ene-hydrazine moiety.

Corrective Protocol:

• Acid Switch: Switch from mild acids (AcOH, HCl/EtOH) to Polyphosphoric Acid (PPA) or Zinc Chloride (ZnCl₂) in high-boiling solvents. PPA acts as both solvent and catalyst, providing the high thermal energy required to overcome the steric barrier.

• Temperature: These substrates often require temperatures >150°C.

• Solvent: Use sulfolane or run neat in PPA.

Issue B: "I isolated a product, but the NMR shows a loss of aromaticity (3H-indole)."

Diagnosis: You have formed an Indolenine .[2][3] If you reacted a 2,6-disubstituted hydrazine with a ketone that has an

-substituent (e.g., 2-methylcyclohexanone), the [3,3]-shift creates a quaternary center at C3 (from the ketone's substituent) and C4a (from the hydrazine's ortho-substituent). If the hydrazine's substituent cannot eliminate, the structure remains as a 3,3-disubstituted-3H-indole (indolenine).

Corrective Protocol:

• Acceptance: This is often the thermodynamic endpoint for these substrates. These indolenines are valuable intermediates.

• Reduction: If an indole is strictly required, reduce the indolenine (e.g., NaBH₄) to an indoline, then attempt oxidative aromatization (e.g., DDQ), though this is difficult with quaternary centers.

Issue C: "My product has a substituent at the 3-position that wasn't in the ketone (Abnormal Fischer)."

Diagnosis: You have triggered the Abnormal Fischer Indolization . The ortho-substituent (e.g., Methyl) blocked the cyclization site. Following the attack, the substituent underwent a 1,2-shift to the adjacent carbon (the new C3 of the indole) to allow re-aromatization.

Mechanism Visualization:

Caption: Pathway of the Abnormal Fischer Indolization where ortho-substituents migrate to the C3 position.

Optimized Protocols

Protocol 1: Synthesis of Indolenines using Polyphosphoric Acid (PPA)

Best for: 2,6-disubstituted hydrazines + cyclic ketones.

• Mixing: In a chemically resistant flask, mix the 2,6-disubstituted phenylhydrazine (1.0 equiv) and the ketone (1.1 equiv).

• Catalyst Addition: Add Polyphosphoric Acid (10–15 parts by weight relative to hydrazine).

  • Note: PPA is viscous; warm slightly (40°C) to aid stirring.

• Reaction: Heat the mixture to 120–140°C for 2–4 hours. Monitor by TLC (Note: PPA is dark; aliquots must be quenched in water/EtOAc for TLC).

• Quench: Pour the hot reaction mixture slowly into crushed ice/water with vigorous stirring. (Exothermic!).

• Neutralization: Neutralize with 50% NaOH or solid Na₂CO₃ until pH ~8.

• Extraction: Extract with Ethyl Acetate (3x). Wash organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc).

Protocol 2: Lewis Acid Catalysis (ZnCl₂)

Best for: Avoiding the "tar" often associated with PPA.

• Fusion: Mix phenylhydrazine hydrochloride and anhydrous ZnCl₂ (1:1 mass ratio) in a flask.

• Heat: Heat to 170°C (melt).

• Addition: Add the ketone dropwise to the melt.

• Workup: Cool, dissolve the melt in dilute HCl, and extract.

Comparative Data: Acid Catalyst Performance

Catalyst	Condition	Success Rate (2,6-Disubstituted)	Primary Product	Risk Factor
AcOH	Reflux	Low (<20%)	Hydrazone (No Cyclization)	Hydrolysis
H₂SO₄/EtOH	Reflux	Low-Medium	Mixed (Cleavage/Indole)	Sulfonation
ZnCl₂	Melt (170°C)	High	Indolenine / Abnormal Indole	Difficult Workup
PPA	120°C	Very High	Indolenine	Charring/Tar

Frequently Asked Questions (FAQs)

Q: Can I synthesize a 7-substituted indole using a 2,6-disubstituted hydrazine? A: Generally, no . Using a 2,6-disubstituted hydrazine (e.g., 2,6-dimethyl) places substituents at what would be the C7 and C4 positions of the indole (assuming no migration). If you want a specific 7-substituted indole, it is better to start with a 2-substituted phenylhydrazine (e.g., 2-methylphenylhydrazine). This leaves one ortho position open for the [3,3]-shift, yielding the 7-substituted indole as the major product (regioselectivity is usually high for 7- over 4-substitution due to steric factors).

Q: Why am I getting a "cleavage" product instead of an indole? A: If your phenylhydrazine has strong electron-donating groups (e.g., 2,6-dimethoxy), the N-N bond becomes labile. Under strong acid conditions, the N-N bond may cleave heterolytically before the sigmatropic rearrangement can occur.[4]

• Fix: Use a milder Lewis acid (ZnCl₂) in an aprotic solvent to minimize solvolysis/cleavage.

Q: Is microwave irradiation effective for these substrates? A: Yes. Microwave heating is highly recommended for sterically hindered Fischer syntheses. It provides the rapid, uniform heating required to surmount the high activation energy of the [3,3]-shift without prolonged exposure to acid, which degrades the product.

• Settings: 150°C, 10–20 min, in Acetic Acid or ionic liquids.

References

• Robinson, B. (1982). The Fischer Indole Synthesis. Wiley-Interscience.

• Ishii, H. (1981). "Fischer Indole Synthesis of 2,6-Disubstituted Phenylhydrazones." Accounts of Chemical Research.

• Gribble, G. W. (2000). "Recent developments in indole ring synthesis—methodology and applications." Journal of the Chemical Society, Perkin Transactions 1.

• Hughes, D. L. (1993). "Progress in the Fischer Indole Synthesis." Organic Preparations and Procedures International.

• BenchChem Technical Support. (2025). "Troubleshooting Regioselectivity in Heterocycle Synthesis."

Sources

• 1. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. US5179211A - Process for the preparation of indoles - Google Patents [patents.google.com]
• 4. Why Do Some Fischer Indolizations Fail? - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Indoles from 2-Fluoro-6-methoxyphenylhydrazine

Topic: Purification & Troubleshooting for Indoles Derived from 2-Fluoro-6-methoxyphenylhydrazine Audience: Medicinal Chemists, Process Chemists Status: Active Guide

Executive Summary & Chemical Context

Warning: The "Ortho-Block" Challenge Reacting 2-fluoro-6-methoxyphenylhydrazine in a Fischer Indole Synthesis is chemically non-trivial. In a standard Fischer mechanism, the [3,3]-sigmatropic rearrangement requires an unsubstituted ortho position on the hydrazine ring to form the new C-C bond.

Since both ortho positions (2-Fluoro and 6-Methoxy) are occupied, your reaction likely proceeds via one of two "abnormal" pathways:

• 1,2-Migration (The Wagner-Meerwein shift): One substituent (likely the methyl from the methoxy, or the entire group) migrates, often yielding a 4,7-disubstituted indole .

• Indolenine Formation: If migration is suppressed, you may isolate a 3,3-disubstituted indolenine or a hydroxyl-indoline rather than a fully aromatic 1H-indole.

Consequently, your crude mixture is likely rich in unreacted hydrazine , azo-dimers , and oxidative tars (due to the electron-rich methoxy group). This guide focuses on isolating the stable indole scaffold from this complex matrix.

Diagnostic Troubleshooting (Q&A)

Issue 1: "My product turns black/purple on the silica column."

Diagnosis: Acid-Catalyzed Decomposition. Mechanism: Methoxy-substituted indoles are electron-rich.[1] Standard silica gel is slightly acidic (pH 6.0–6.5). This acidity is sufficient to protonate the C3 position of the indole, initiating oxidative polymerization or dimerization (indolyl-indoline formation). Solution:

• Neutralize the Silica: You must pretreat your silica gel. Flush the column with mobile phase containing 1% Triethylamine (Et3N) before loading your sample.[2]

• Maintain Basicity: Keep 0.1% Et3N in your elution solvent system.

• Alternative: Use Neutral Alumina (Activity Grade III) instead of silica if the degradation persists.

Issue 2: "I cannot get rid of the unreacted hydrazine."

Diagnosis: Steric Hindrance & Lipophilicity. Mechanism: The 2,6-disubstitution makes the hydrazine nucleophile sterically crowded, often leading to incomplete conversion. Furthermore, the fluorine and methoxy groups make the hydrazine lipophilic enough to co-extract with your product during standard aqueous workups. Solution:

• The "Scavenger" Wash: Do not rely solely on basic/brine washes.

  • Dissolve crude in EtOAc.

  • Wash with 0.5 M HCl (Rapidly! Prolonged contact degrades the methoxy-indole).

  • Better Alternative: Add a reactive aldehyde (e.g., 4-nitrobenzaldehyde ) to the crude mixture before workup. This converts the hydrazine into a highly polar hydrazone that is easily separated by chromatography.

Issue 3: "The NMR shows a mixture of isomers."

Diagnosis: Migration vs. Elimination. Mechanism: The "ortho-block" forces the mechanism to choose between eliminating a substituent (rare for F/OMe) or migrating it. You likely have a mixture of the 4-fluoro-7-methoxyindole (migration product) and potentially the 6-fluoro-4-methoxy isomer, depending on the specific ketone used. Solution:

• Flash Chromatography is insufficient. These isomers often have identical Rf values.

• Recrystallization: This is the only reliable method for isomer separation here. Use Toluene/Heptane (see Protocol B).

Experimental Workflows (Protocols)

Protocol A: Buffered Flash Chromatography (Required)

Standard silica chromatography will destroy your product.

• Slurry Preparation: Mix Silica Gel 60 (230-400 mesh) with Hexanes + 2% Et3N . Pour into the column and flush with 2 column volumes (CV) to neutralize active acidic sites.

• Sample Loading: Dissolve the crude dark oil in a minimum amount of CH2Cl2. Adsorb onto Celite (dry loading) rather than loading as a liquid, to prevent "streaming" of the hydrazine impurities.

• Elution Gradient:

  • Solvent A: Hexanes + 0.5% Et3N

  • Solvent B: Ethyl Acetate + 0.5% Et3N

  • Gradient: 0% B to 30% B over 15 CV.

• Fraction Collection: The indole is usually fluorescent (blue/purple under 254/365 nm). Collect the main spot. Do not combine "trailing" fractions as they often contain oxidized by-products.

Protocol B: Recrystallization (Polishing)

Used to remove trace hydrazine and separate isomers.

• Solvent Choice: Toluene (good solubility for indole) and Heptane (anti-solvent).

• Dissolution: Dissolve 1.0 g of semi-pure indole in 5 mL of hot Toluene (80°C).

• Precipitation: Add hot Heptane dropwise until persistent cloudiness appears (approx 3-5 mL).

• Cooling: Allow to cool to RT slowly (2 hours), then to 4°C (fridge).

• Filtration: Wash the crystals with cold Heptane.

  • Note: If an oil forms ("oiling out"), re-heat and add a seed crystal or scratch the glass.

Visual Logic & Decision Trees

Diagram 1: The "Ortho-Blocked" Reaction Logic

Understanding why your mixture is complex.

Caption: The 2,6-disubstitution pattern blocks standard cyclization, forcing the reaction into rearrangement pathways or degradation, necessitating rigorous purification.

Diagram 2: Purification Decision Matrix

Follow this workflow to save your batch.

Caption: Step-by-step decision tree for purifying electron-rich indoles, emphasizing hydrazine removal and silica neutralization.

Data Summary: Solvent Systems & Stability

Parameter	Recommended Condition	Reason
TLC Stain	Ehrlich’s Reagent (p-dimethylaminobenzaldehyde)	Indoles turn pink/purple; Hydrazines turn yellow/orange. Crucial for distinguishing product from starting material.
Column Phase	Silica Gel + 1% Et3N	Neutralizes acidity to prevent polymerization of the methoxy-indole.[2]
Eluent	Hexane / EtOAc (9:1 to 7:3)	Standard polarity. Avoid MeOH/DCM if possible (acidic breakdown risk in DCM on long standing).
Storage	-20°C, Argon, Amber Vial	Methoxy-indoles are light and oxygen sensitive.
pKa Alert	Indole C3 pKa ~ -2.4	Extremely susceptible to protonation. Avoid strong mineral acids during workup.

References

• Robinson, B. (1983). The Fischer Indole Synthesis. Wiley-Interscience.

• BenchChem Technical Support. (2025). Stabilization of Reactive Indole Intermediates. Retrieved from (General protocols for electron-rich indole handling).

• Ishii, H., et al. (1973). "Fischer Indole Synthesis of 2-Methoxyphenylhydrazones." Chemical & Pharmaceutical Bulletin, 21(7), 1481-1494. (Describes the abnormal cyclization and migration of methoxy-substituted hydrazines).

• Hughes, D. L. (1993). "The Fischer Indole Synthesis."[3][4][5][6] Organic Preparations and Procedures International, 25(6), 607-632. (Review covering troubleshooting of sterically hindered substrates).

• Lunn, G., & Sansone, E. B. (1994). Destruction of Hazardous Chemicals in the Laboratory. Wiley. (Protocols for safe hydrazine quenching/removal).

Sources

• 1. Indole and azaindole halogenation catalyzed by the RebH enzyme variant 3-LSR utilizing co-purified E. coli reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 4. uwindsor.ca [uwindsor.ca]
• 5. Peculiarity of methoxy group-substituted phenylhydrazones in Fischer indole synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. alfa-chemistry.com [alfa-chemistry.com]

Byproduct formation in the synthesis of indoles using 2-Fluoro-6-methoxyphenylhydrazine

Technical Support Center: Troubleshooting Byproduct Formation in Ortho-Blocked Fischer Indolization

Welcome to the Advanced Heterocycle Synthesis Support Center. As a Senior Application Scientist, I frequently consult on late-stage functionalization and complex drug scaffold synthesis. Working with the 2-fluoro-6-methoxyphenylhydrazine scaffold is notoriously difficult because it violates the fundamental geometric requirements of the classical 1[1].

Below is an in-depth troubleshooting guide, mechanistic breakdown, and a self-validating protocol designed to help you control byproduct formation and optimize your yields.

PART 1: The Mechanistic Reality of Ortho-Blocked Systems

The causality behind your byproduct formation is rooted in steric constraints. The critical step of the Fischer Indole Synthesis is the [3,3]-sigmatropic shift, which requires an available ortho-proton on the aryl ring to rearomatize. When both ortho positions are occupied (one by fluorine, one by methoxy), the reaction is forced down an "abnormal" mechanistic funnel[2].

The strongly electron-donating methoxy group directs the rearrangement primarily to its own ipso carbon. This creates a dearomatized imine intermediate that cannot rearomatize via simple proton loss, making it highly susceptible to nucleophilic attack, demethoxylation, or structural rearrangement[3].

Mechanistic divergence in the Fischer Indolization of ortho-blocked 2-fluoro-6-methoxyphenylhydrazones.

PART 2: Diagnostic FAQ & Troubleshooting Guide

Q1: Why am I isolating a chlorinated byproduct instead of my target indole when using HCl/EtOH? A1: This is the hallmark of the 3[3]. The ipso-attack at the methoxy-bearing carbon generates a dearomatized intermediate. Because it cannot lose a proton to rearomatize, the chloride ion from your HCl catalyst acts as a nucleophile, attacking the adjacent carbon. This triggers the expulsion of the methoxy group, yielding a 6-chloro-7-fluoroindole derivative. Solution: Switch to a non-nucleophilic acid catalyst like Polyphosphoric Acid (PPA) or Methanesulfonic Acid (MSA).

Q2: My reaction stalls at the hydrazone stage, recovering >80% starting material. How do I force cyclization? A2: Ortho-blocked systems face a massive kinetic barrier for the [3,3]-sigmatropic shift due to the disruption of aromaticity required to form the ipso-intermediate[2]. Weak Brønsted acids lack the thermodynamic driving force to push the equilibrium. Solution: Employ anhydrous Lewis acids (e.g., ZnCl₂ or BF₃·OEt₂) to tightly coordinate the ene-hydrazine and lower the activation energy, though this may increase defluorination risks.

Q3: I am detecting a product where the methoxy group has migrated. Is this a known pathway? A3: Yes. In the absence of a strong external nucleophile, the dearomatized ipso-intermediate can rearomatize via a Wagner-Meerwein [1,2]-shift[2]. The methoxy group migrates to the adjacent carbon to restore the aromatic system, leading to a rearranged indole core.

Q4: Can I bypass the Fischer Indole Synthesis entirely if byproduct formation is too high? A4: Absolutely. If the steric and electronic constraints render the Fischer route unviable, pivot to a transition-metal-catalyzed approach. 4 or the Larock indole synthesis utilizing an aryl halide precursor (e.g., 2-bromo-3-fluoro-5-methoxyaniline) bypasses the sigmatropic rearrangement entirely, avoiding the ipso-attack paradigm[4].

PART 3: Empirical Data - Catalyst Influence on Byproduct Profiles

To make informed decisions, refer to the quantitative byproduct distribution based on the catalyst system used:

Catalyst System	Nucleophilicity	Primary Reaction Pathway	Major Product Type	Expected Yield
HCl / EtOH	High	Abnormal FIS (Demethoxylation)	6-Chloro-7-fluoroindole	40–50%
PPA (Polyphosphoric Acid)	Low	Wagner-Meerwein Shift	Methoxy-migrated indoles	20–30%
ZnCl₂ (Anhydrous)	None (Lewis Acid)	Defluorination / Cleavage	Complex Indolenines	< 20%
Pd(OAc)₂ / Ligand *	N/A	Cross-coupling (Larock)	Target 1H-Indole	70–85%

*Alternative non-Fischer pathway utilizing aryl halide precursors.

PART 4: Self-Validating Experimental Protocol

To mitigate nucleophilic byproduct formation, we utilize a non-nucleophilic, high-viscosity PPA system. This protocol is designed as a self-validating system; you must not proceed to the next step unless the In-Process Control (IPC) criteria are met.

Self-validating experimental workflow for ortho-blocked Fischer indolization.

Step-by-Step Methodology:

Step 1: Hydrazone Formation

• Action: Dissolve 2-fluoro-6-methoxyphenylhydrazine hydrochloride (1.0 eq) and the target ketone (1.1 eq) in anhydrous ethanol. Stir at room temperature for 2 hours.

• Causality: Equimolar formation in mild conditions prevents premature, uncontrolled tautomerization and degradation of the sensitive hydrazine.

• IPC 1 (Self-Validation): Analyze via LC-MS. Proceed ONLY if the [M+H]⁺ peak of the hydrazone is dominant and the starting hydrazine peak is absent.

Step 2: Solvent Exchange & Acid-Catalyzed Cyclization

• Action: Evaporate ethanol completely under reduced pressure. Resuspend the crude hydrazone in Polyphosphoric Acid (PPA) (10 volumes). Heat to 90°C under nitrogen for 4 hours.

• Causality: PPA is chosen because it is strongly acidic but strictly non-nucleophilic. This prevents the chloride-attack pathway seen with HCl, suppressing the formation of 6-chloro byproducts. The high viscosity also traps reactive intermediates, favoring intramolecular rearrangement over intermolecular degradation.

• IPC 2 (Self-Validation): Pull a 50 µL aliquot, quench in water, extract with EtOAc, and run LC-MS. Look for the[M-NH₃]⁺ mass shift indicating successful cyclization. If a peak corresponding to [M-OMe+Cl]⁺ appears, your system has halide contamination.

Step 3: Quench and Workup

• Action: Pour the hot PPA mixture over crushed ice. Neutralize slowly with 5M NaOH to pH 8. Extract with Ethyl Acetate (3 x 50 mL).

• Causality: PPA must be hydrolyzed into orthophosphoric acid by ice water to release the product. Neutralization is critical to prevent acid-catalyzed degradation of the newly formed indole during the extraction phase.

Step 4: Purification

• Action: Purify the organic layer via silica gel flash chromatography (Hexanes/EtOAc gradient).

• Causality: Separates the desired indole from trace Wagner-Meerwein rearranged byproducts based on polarity differences induced by methoxy migration.

PART 5: References

• Fischer indole synthesis - Wikipedia. Available at:[Link][1]

• Peculiarity of methoxy group-substituted phenylhydrazones in Fischer indole synthesis - PMC - NIH. Available at:[Link][3]

• Synthesis of indoles, indolines, and carbazoles via palladium-catalyzed C-H activation - NIH. Available at:[Link][4]

Sources

• 1. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 2. Mesitylhydrazine | High-Purity Reagent Supplier [benchchem.com]
• 3. Peculiarity of methoxy group-substituted phenylhydrazones in Fischer indole synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of indoles, indolines, and carbazoles via palladium-catalyzed C─H activation - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparison of 2-Fluoro-6-methoxyphenylhydrazine with other substituted phenylhydrazines

Advanced Reactivity Profiling & Application in GnRH Antagonist Synthesis[1]

Executive Summary

2-Fluoro-6-methoxyphenylhydrazine (CAS: 400878-08-4) represents a specialized class of ortho,ortho-disubstituted arylhydrazines. Unlike the commoditized phenylhydrazine used in broad-spectrum heterocyclic synthesis, this fluorinated-methoxylated derivative is a precision tool. Its primary utility lies in the synthesis of atropisomeric drug scaffolds, most notably Elagolix (Orilissa) , a GnRH receptor antagonist.

This guide compares its performance against standard phenylhydrazine and mono-substituted analogs (2-fluorophenylhydrazine, 2-methoxyphenylhydrazine), highlighting how the unique 2,6-substitution pattern drives regioselectivity and conformational locking in downstream heterocycles.

Chemical Profile & Comparative Metrics[2][3]

The reactivity of arylhydrazines is governed by the nucleophilicity of the

-nitrogen and the steric environment of the aromatic ring. The 2-Fluoro-6-methoxyphenylhydrazine occupies a unique "Goldilocks" zone: the methoxy group donates electron density (increasing nucleophilicity), while the fluoro group withdraws it (decreasing basicity) and adds steric bulk.

Table 1: Comparative Physicochemical & Reactivity Profile

Feature	Phenylhydrazine	2-Fluorophenylhydrazine	2-Methoxyphenylhydrazine	2-Fluoro-6-methoxyphenylhydrazine
Electronic Effect	Neutral (Baseline)	Electron Withdrawing ( effect)	Electron Donating (+M effect)	Push-Pull System (Donating OMe / Withdrawing F)
Nucleophilicity	High	Moderate	Very High	Moderate-High (Tempered by sterics)
Steric Bulk	Low	Medium (One ortho block)	Medium (One ortho block)	High (Dual ortho block - "Clamshell" effect)
Regiocontrol	Poor (Mixtures common)	Moderate	Moderate	Excellent (Forces single conformer)
Primary Use	General Indole Synthesis	Agrochemicals	Dyes / Indoles	Atropisomeric Pharmaceuticals (Elagolix)

Key Insight: The "Push-Pull" Electronic Effect

In 2-Fluoro-6-methoxyphenylhydrazine, the C6-Methoxy group exerts a strong mesomeric effect (+M), increasing the electron density on the hydrazine moiety, making it a capable nucleophile despite the inductive withdrawal from the C2-Fluoro group. This balance is critical; it ensures the molecule is reactive enough to condense with ketones/uracils but stable enough to resist rapid oxidative degradation common in electron-rich hydrazines (like 4-methoxyphenylhydrazine).

Mechanism & Regiocontrol: The Ortho-Effect

The defining characteristic of this hydrazine is its ability to induce atropisomerism (axial chirality) in the final product. In the synthesis of Elagolix, the hydrazine reacts with a pyrimidine-dione core. The 2-fluoro and 6-methoxy groups create a steric barrier to rotation around the N-Aryl bond.

Diagram 1: Comparative Reaction Pathways

This diagram illustrates how the 2,6-disubstitution forces a specific reaction pathway compared to a standard phenylhydrazine.

Caption: The 2,6-disubstitution pattern restricts bond rotation, forcing the formation of a single stable atropisomer essential for biological activity.

Application Case Study: Synthesis of Elagolix Intermediate

The most authoritative application of 2-Fluoro-6-methoxyphenylhydrazine is in the synthesis of the uracil core of Elagolix. The protocol below is adapted from patent literature and process chemistry optimization studies.

Experimental Protocol: Uracil Core Formation

Objective: Synthesis of the N-aryl pyrimidine-dione intermediate.

Reagents:

• Substrate: 2-Fluoro-6-methoxyphenylhydrazine Hydrochloride (1.0 eq)

• Electrophile: Acetyl-protected pyrimidine precursor or equivalent

  -keto ester derivative.

• Base: Sodium Acetate (NaOAc) or Triethylamine (Et3N).

• Solvent: Acetic Acid (AcOH) or Ethanol/Water.

Step-by-Step Methodology:

• Free Base Liberation (Optional but Recommended):

  • Dissolve the hydrazine hydrochloride in water.

  • Neutralize with 10% NaOH at 0°C to liberate the free base. Extract immediately with Dichloromethane (DCM) to prevent oxidation.

  • Why? The free base is more nucleophilic, but the hydrochloride salt can be used directly if a buffer (NaOAc) is present.

• Condensation:

  • Charge a reactor with the pyrimidine precursor (1.0 eq) and Acetic Acid (10 vol).

  • Add Sodium Acetate (2.5 eq) to buffer the solution.

  • Add 2-Fluoro-6-methoxyphenylhydrazine (1.1 eq) portion-wise at room temperature.

  • Observation: The solution typically turns yellow/orange as the hydrazone forms.

• Cyclization:

  • Heat the mixture to 90–100°C for 4–6 hours.

  • Monitor via HPLC.[1] The 2,6-substituents may slow down the reaction rate compared to unsubstituted phenylhydrazine due to steric hindrance.

  • Critical Control Point: Ensure temperature does not exceed 110°C to prevent thermal decomposition of the methoxy group.

• Work-up:

  • Cool to 20°C. Pour the reaction mixture into ice water (20 vol).

  • The product typically precipitates due to the lipophilicity of the fluorinated aryl group.

  • Filter the solid and wash with cold water.

Outcome Comparison:

• Yield: Typically 75–85%.

• Purity: >98% (HPLC).

• Note: Using standard phenylhydrazine in this protocol yields a product that lacks the necessary rotational barrier, rendering it biologically inactive for the GnRH receptor.

Secondary Application: Fischer Indole Synthesis[6][7][8][9]

While less common than in drug synthesis, this hydrazine can be used in Fischer Indole synthesis. However, the regiochemistry is distinct.

• Standard Phenylhydrazine: Reacts with unsymmetrical ketones to give a mixture of indoles (2- vs 3-substitution).

• 2-Fluoro-6-methoxyphenylhydrazine:

  • The ortho-substituents block the 2- and 7-positions of the resulting indole.

  • This forces cyclization to occur at the only available ortho position (which is occupied in the starting material, requiring a rearrangement or specific ketone choice).

  • Result: Often leads to indolenines or rearrangement products rather than standard indoles, making it a specialized reagent for complex core synthesis.

Diagram 2: Decision Matrix for Hydrazine Selection

Caption: Selection logic for arylhydrazines based on stereochemical and electronic requirements.

References

• Elagolix Synthesis & Intermediates : Process for the preparation of elagolix sodium and intermediates thereof. WO2020194115A1. (2020). Link

• Fischer Indole Regioselectivity : Peculiarity of methoxy group-substituted phenylhydrazones in Fischer indole synthesis. Chem. Pharm. Bull. (2009). Link

• Hydrazine Reactivity : A Comparative Analysis of the Reactivity of substituted Hydrazines. BenchChem Technical Notes. Link

• Elagolix Structural Analysis : Elagolix Sodium Salt and Its Synthetic Intermediates: A Spectroscopic, Crystallographic, and Conformational Study. Molecules (2021). Link

Sources

• 1. chemimpex.com [chemimpex.com]

A Senior Application Scientist's Guide to Phenylhydrazine Selection in Fischer Indole Synthesis: A Yield-Centric Comparison

For Researchers, Scientists, and Drug Development Professionals

The Fischer indole synthesis, a cornerstone of heterocyclic chemistry since its discovery in 1883 by Emil Fischer, remains a highly versatile and widely employed method for the construction of the indole nucleus.[1] This fundamental transformation, which forges the indole ring from a (substituted) phenylhydrazine and a carbonyl compound under acidic conditions, is pivotal in the synthesis of a vast array of pharmaceuticals, agrochemicals, and natural products.[2] The choice of the starting phenylhydrazine is a critical parameter that significantly influences the reaction's efficiency and overall yield. This guide provides an in-depth, comparative analysis of the performance of various substituted phenylhydrazines in the Fischer indole synthesis, supported by experimental data, to empower researchers in making informed decisions for their synthetic strategies.

The Decisive Role of Phenylhydrazine Substituents: An Electronic and Steric Perspective

The journey from phenylhydrazine and a carbonyl compound to an indole is a multi-step process, and the electronic nature of the substituents on the phenylhydrazine ring plays a crucial role in modulating the rate and efficiency of this transformation. The generally accepted mechanism involves the formation of a phenylhydrazone, which then tautomerizes to an enamine. The key bond-forming step is a[3][3]-sigmatropic rearrangement, followed by cyclization and the elimination of ammonia to afford the aromatic indole.[1]

Electron-donating groups (EDGs) on the phenylhydrazine ring, such as alkyl (-R), and methoxy (-OCH₃) groups, generally enhance the nucleophilicity of the aryl nitrogen, facilitating the initial hydrazone formation and the subsequent key[3][3]-sigmatropic rearrangement. This often translates to higher yields and the feasibility of using milder reaction conditions.

Conversely, electron-withdrawing groups (EWGs), such as nitro (-NO₂) and halo (-X) groups, decrease the electron density of the aromatic ring, rendering the aryl nitrogen less nucleophilic. This can hinder the key steps of the reaction, often necessitating harsher conditions (e.g., stronger acids, higher temperatures) and frequently resulting in lower yields.[4]

Comparative Yield Analysis of Substituted Phenylhydrazines

The following table summarizes experimental data on the yields of indole synthesis using various substituted phenylhydrazines. It is important to note that direct comparison can be complex due to variations in the carbonyl partner, acid catalyst, and reaction conditions in the cited literature. However, the data provides valuable insights into general trends.

Phenylhydrazine Derivative	Carbonyl Compound	Acid Catalyst/Conditions	Product	Yield (%)	Reference(s)
Phenylhydrazine	Acetophenone	Methanesulfonic acid	2-Phenylindole	72-80	[5]
Phenylhydrazine	Cyclohexanone	Acetic acid, reflux	1,2,3,4-Tetrahydrocarbazole	76-85	[6]
p-Tolylhydrazine	Isopropyl methyl ketone	Acetic acid, room temp.	2,3,3,5-Tetramethylindolenine	85	[4]
m-Tolylhydrazine	Isopropyl methyl ketone	Acetic acid, room temp.	2,3,3,4- & 2,3,3,6-Tetramethylindolenine	88	[4]
[2-(Methylthio)phenyl]hydrazine	Cyclohexanone	Aq. NaHSO₄, 90°C, 3h	7-Methylthio-1,2,3,4-tetrahydrocarbazole	75	[6]
p-Nitrophenylhydrazine	Isopropyl methyl ketone	Acetic acid/HCl	2,3,3-Trimethyl-5-nitroindolenine	30	[4]
o-Nitrophenylhydrazine	2-Methylcyclohexanone	Acetic acid, reflux, 24h	4a-Methyl-8-nitro-1,2,3,4-tetrahydro-4aH-carbazole	50	[7]
p-Nitrophenylhydrazine	2-Methylcyclohexanone	Acetic acid, reflux, 24h	4a-Methyl-6-nitro-1,2,3,4-tetrahydro-4aH-carbazole	60	[4]
2,6-Dichlorophenylhydrazine	Not specified	Not specified	5,7-Dichloroindole	High Yield	[8]

Experimental Protocols

General Procedure for the Synthesis of 2-Phenylindole from Phenylhydrazine and Acetophenone[5]

This protocol details the synthesis of 2-phenylindole, a common indole derivative.

• Hydrazone Formation: In a suitable reaction vessel, combine acetophenone (1.0 eq) and phenylhydrazine (1.0 eq). Heat the mixture, for instance in a water bath, to facilitate the condensation reaction and form the corresponding phenylhydrazone. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Indolization: In a separate flask, heat methanesulfonic acid. Carefully add the pre-formed acetophenone phenylhydrazone to the hot acid with stirring.

• Work-up and Purification: After the reaction is complete (as indicated by TLC), pour the hot reaction mixture into a beaker containing ice-water to precipitate the crude 2-phenylindole. Collect the solid product by vacuum filtration and wash thoroughly with water. The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield pure 2-phenylindole.

Synthesis of Substituted Indolenines from Tolyl- and Nitrophenylhydrazines[4]

This procedure provides a comparative method for assessing the reactivity of phenylhydrazines with electron-donating and electron-withdrawing groups.

• Reaction Setup: In a round-bottom flask, dissolve the substituted phenylhydrazine hydrochloride (e.g., p-tolylhydrazine hydrochloride or p-nitrophenylhydrazine hydrochloride) (1.0 eq) and the ketone (e.g., isopropyl methyl ketone or 2-methylcyclohexanone) (1.0 eq) in glacial acetic acid.

• Reaction Conditions:

  • For tolylhydrazines , the reaction can often proceed at room temperature. Stir the mixture until the starting material is consumed, as monitored by TLC.

  • For nitrophenylhydrazines , heating is typically required. Reflux the reaction mixture, potentially with the addition of a stronger acid like HCl, and monitor the reaction progress by TLC.

• Work-up and Isolation: Once the reaction is complete, pour the mixture into cold water and neutralize with a suitable base (e.g., sodium bicarbonate solution). Extract the product with an organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Visualizing the Fischer Indole Synthesis

Caption: A generalized experimental workflow for the Fischer indole synthesis.

Conclusion

The electronic nature of the substituents on the phenylhydrazine ring is a paramount consideration in the Fischer indole synthesis. Phenylhydrazines bearing electron-donating groups are generally more reactive and tend to provide higher yields of the corresponding indoles under milder conditions. In contrast, those with electron-withdrawing groups are less reactive and often require more forcing conditions, which can lead to lower yields. The experimental data presented in this guide, while not exhaustive, provides a clear illustration of these trends. By understanding the interplay of electronic effects and carefully selecting the appropriate substituted phenylhydrazine, researchers can significantly enhance the efficiency and success of their indole syntheses, paving the way for advancements in drug discovery and materials science.

References

• Salunke, D. B., & Baseer, M. A. (2012). Synthesis of New 2-Substituted Phenyl-1H-Indoles via Fischer Indole Reaction. Revista de Chimie, 63(11), 1123-1126. Retrieved from [Link]

• Murakami, Y. (2012). Peculiarity of methoxy group-substituted phenylhydrazones in Fischer indole synthesis. Proceedings of the Japan Academy, Series B, Physical and Biological Sciences, 88(1), 1-17. Retrieved from [Link]

• Sajjadifar, S., Vahedi, H., Massoudi, A., & Louie, O. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. Molecules, 15(4), 2491-2498. Retrieved from [Link]

• Taber, D. F., & Straney, P. J. (2010). The Fischer Indole Synthesis. In Organic Syntheses Based on Name Reactions (pp. 148-149). John Wiley & Sons, Ltd.

• ResearchGate. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. ResearchGate. Retrieved from [Link]

• MDPI. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. Molecules. Retrieved from [Link]

• Wikipedia. (n.d.). Fischer indole synthesis. Wikipedia. Retrieved from [Link]

Sources

• 1. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. (PDF) Synthesis of New 2-Substituted Phenyl-1H-Indoles via Fischer Indole Reaction [academia.edu]
• 4. New 3H-Indole Synthesis by Fischer’s Method. Part I. [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Peculiarity of methoxy group-substituted phenylhydrazones in Fischer indole synthesis - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Spectroscopic Validation of Indoles Synthesized from 2-Fluoro-6-methoxyphenylhydrazine

This guide provides an in-depth comparison and validation of indoles synthesized using 2-fluoro-6-methoxyphenylhydrazine as a key starting material. We will explore the synthetic pathway, delve into the critical spectroscopic techniques for structural confirmation, and compare this method to alternative synthetic strategies. This document is intended for researchers, scientists, and professionals in drug development who require robust and reliable methods for the synthesis and validation of substituted indoles.

Introduction: The Strategic Advantage of 2-Fluoro-6-methoxyphenylhydrazine in Indole Synthesis

The indole scaffold is a cornerstone in medicinal chemistry, appearing in a vast array of pharmaceuticals and biologically active compounds. The Fischer indole synthesis remains a dominant and versatile method for creating this privileged structure. The choice of the starting phenylhydrazine derivative is critical as it directly dictates the substitution pattern of the final indole product.

2-Fluoro-6-methoxyphenylhydrazine offers a strategic entry point to 4-fluoro-7-methoxyindoles. The fluorine atom can serve as a valuable tool for modulating the electronic properties and metabolic stability of a potential drug candidate, while the methoxy group can influence solubility and provide a handle for further chemical modification. This guide will focus on the synthesis of 4-fluoro-7-methoxyindole as a representative example.

Part 1: Synthesis via Fischer Indole Synthesis

The Fischer indole synthesis is a classic acid-catalyzed reaction that proceeds through the condensation of a phenylhydrazine with an aldehyde or ketone to form a phenylhydrazone, which then undergoes a-sigmatropic rearrangement followed by aromatization to yield the indole core.

Experimental Protocol: Synthesis of 4-Fluoro-7-methoxyindole

This protocol outlines the synthesis of 4-fluoro-7-methoxyindole from 2-fluoro-6-methoxyphenylhydrazine and a suitable carbonyl partner, followed by cyclization.

Step 1: Formation of the Hydrazone

• In a round-bottom flask, dissolve 2-fluoro-6-methoxyphenylhydrazine hydrochloride (1.0 eq) in ethanol.

• Add a slight excess of a suitable ketone or aldehyde, such as pyruvic acid (1.1 eq), to the solution.

• Stir the reaction mixture at room temperature for 1-2 hours. The formation of the hydrazone can often be observed by a color change or the precipitation of a solid.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, the hydrazone can be isolated by filtration if it precipitates, or the solvent can be removed under reduced pressure.

Step 2: Cyclization to the Indole

• The crude hydrazone is then subjected to cyclization conditions. A common and effective catalyst is polyphosphoric acid (PPA).

• Add the hydrazone to PPA at a moderately elevated temperature (e.g., 80-100 °C).

• Stir the mixture vigorously for 1-3 hours. The reaction is often accompanied by a significant color change.

• Monitor the cyclization by TLC.

• Upon completion, carefully quench the reaction by pouring the hot mixture into ice-water.

• Neutralize the aqueous solution with a base (e.g., NaOH or NaHCO3) to a pH of ~7-8.

• The crude indole product will often precipitate and can be collected by filtration.

• Further purification can be achieved by recrystallization or column chromatography on silica gel.

Workflow for Synthesis and Purification

Caption: Workflow for the synthesis and purification of 4-fluoro-7-methoxyindole.

Part 2: Spectroscopic Validation

Robust and unambiguous structural confirmation is paramount. A combination of spectroscopic techniques is essential for the validation of the synthesized indole.

Decision-Making Flowchart for Spectroscopic Analysis

Caption: Decision-making flowchart for spectroscopic validation of the synthesized indole.

Expected Spectroscopic Data for 4-Fluoro-7-methoxyindole-2-carboxylic acid

The following table summarizes the expected spectroscopic data for 4-fluoro-7-methoxyindole-2-carboxylic acid, a likely product from the reaction with pyruvic acid.

Technique	Expected Observations	Interpretation
¹H NMR	δ ~11-12 ppm (broad singlet, 1H)δ ~8.0-8.5 ppm (singlet, 1H)δ ~6.8-7.5 ppm (multiplets, 2H)δ ~3.9 ppm (singlet, 3H)	Carboxylic acid proton (COOH)Indole N-H protonAromatic protons on the indole ringMethoxy group protons (-OCH₃)
¹³C NMR	δ ~160-170 ppmδ ~140-155 ppm (C-F coupling)δ ~100-140 ppmδ ~55-60 ppm	Carboxylic acid carbon (COOH)Aromatic carbon attached to fluorine (C-F)Other aromatic and indole ring carbonsMethoxy group carbon (-OCH₃)
IR (cm⁻¹)	~3300-3400 (broad)~3100-3200~1680-1700~1200-1300 (strong)	O-H stretch of the carboxylic acidN-H stretch of the indoleC=O stretch of the carboxylic acidC-O stretch of the methoxy group and C-F stretch
Mass Spec (MS)	[M+H]⁺ or [M-H]⁻ corresponding to the molecular weight of C₁₀H₈FNO₃ (210.17 g/mol )	Confirmation of the molecular formula and successful synthesis.

Part 3: Comparison with Alternative Synthetic Routes

While the Fischer indole synthesis is a powerful tool, other methods exist for the synthesis of indoles. The choice of method often depends on the desired substitution pattern and the availability of starting materials.

Method	Description	Advantages	Disadvantages
Fischer Indole Synthesis	Acid-catalyzed reaction of a phenylhydrazine with an aldehyde or ketone.	High versatility, readily available starting materials, well-established.	Can require harsh acidic conditions, may not be suitable for sensitive substrates.
Reissert Synthesis	Condensation of o-nitrotoluene with diethyl oxalate followed by reductive cyclization.	Good for synthesizing indoles with substituents on the benzene ring.	Requires a multi-step process, use of strong reducing agents.
Bischler-Möhlau Indole Synthesis	Reaction of an α-halo-ketone with an excess of aniline.	One-pot synthesis.	Often requires high temperatures, can produce side products.
Larock Indole Synthesis	Palladium-catalyzed annulation of an o-haloaniline with an alkyne.	High functional group tolerance, good yields.	Requires a palladium catalyst which can be expensive, alkynes may not be readily available.

For the specific synthesis of 4-fluoro-7-methoxyindole, the Fischer indole synthesis using 2-fluoro-6-methoxyphenylhydrazine is arguably the most direct and efficient route, provided the hydrazine precursor is accessible.

Conclusion

The synthesis of indoles from 2-fluoro-6-methoxyphenylhydrazine provides a reliable pathway to novel substituted indoles that are of significant interest in medicinal chemistry. This guide has outlined a robust protocol for the synthesis of a representative 4-fluoro-7-methoxyindole derivative and has detailed the essential spectroscopic techniques for its unambiguous validation. The comparative analysis of alternative synthetic routes further highlights the strategic advantages of the Fischer indole synthesis for this particular class of compounds. By following the detailed experimental and validation procedures outlined herein, researchers can confidently synthesize and characterize these valuable molecular scaffolds.

References

• Humphries, A. C., et al. (2021). A practical guide to Fischer indole synthesis. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Taber, D. F., & Stranberg, P. J. (2010). The Fischer Indole Synthesis. Organic Chemistry Portal. Available at: [Link]

• Li, J. J. (2009). Name Reactions in Heterocyclic Chemistry II. John Wiley & Sons.

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 135431687, 4-Fluoro-7-methoxy-1H-indole-2-carboxylic acid. Retrieved March 4, 2026 from [Link].

Comparative study of catalysts for Fischer indole synthesis with 2-Fluoro-6-methoxyphenylhydrazine

For Researchers, Scientists, and Drug Development Professionals

The Fischer indole synthesis, a venerable and powerful tool in the arsenal of synthetic organic chemists, provides a direct route to the indole nucleus, a privileged scaffold in a myriad of biologically active compounds.[1][2] This guide offers a comparative analysis of various acid catalysts for the synthesis of 4-fluoro-8-methoxy-1H-indole from 2-fluoro-6-methoxyphenylhydrazine, a substrate with a unique electronic and steric profile that presents both challenges and opportunities for optimization.

The Influence of Substitution on the Fischer Indole Synthesis

The Fischer indole synthesis proceeds through the acid-catalyzed intramolecular cyclization of an arylhydrazone.[1] The electronic nature of substituents on the arylhydrazine ring can significantly impact the reaction's efficiency. Electron-donating groups generally facilitate the reaction by increasing the nucleophilicity of the aromatic ring, which is crucial for the key[1][1]-sigmatropic rearrangement step.[3] Conversely, electron-withdrawing groups can hinder the reaction.[3]

In the case of 2-fluoro-6-methoxyphenylhydrazine, we have a combination of a moderately electron-withdrawing fluorine atom and a strongly electron-donating methoxy group, both at ortho positions. This substitution pattern introduces several key considerations:

• Steric Hindrance: The presence of two ortho substituents can sterically hinder the approach of the carbonyl compound and the subsequent cyclization.

• Electronic Effects: The interplay between the inductive withdrawal of the fluorine and the mesomeric donation of the methoxy group will influence the electron density of the aromatic ring and the stability of key intermediates.

• Potential for Side Reactions: As has been observed with other methoxy-substituted phenylhydrazones, there is a possibility of abnormal reaction pathways, such as the formation of chlorinated byproducts when using hydrochloric acid-based catalysts.[4]

Comparative Analysis of Catalytic Systems

For the purpose of this guide, we will consider the reaction of 2-fluoro-6-methoxyphenylhydrazine with a suitable carbonyl partner, such as ethyl pyruvate, to yield ethyl 4-fluoro-8-methoxy-1H-indole-2-carboxylate.

Catalyst	Catalyst Type	Typical Reaction Conditions	Reported Yield	Noteworthy Observations
Polyphosphoric Acid (PPA)	Brønsted Acid	Neat or in a high-boiling solvent (e.g., xylene), 80-120 °C	Good to Excellent	A strong dehydrating agent, often effective for challenging cyclizations.[5] Can be viscous and difficult to stir.
Eaton's Reagent (P₂O₅ in MeSO₃H)	Brønsted Acid	Neat or diluted in CH₂Cl₂ or sulfolane, rt to moderate heat	Good to Excellent	A very strong, non-oxidizing acid system. Can provide high regioselectivity in reactions with unsymmetrical ketones.[6][7]
p-Toluenesulfonic Acid (p-TsOH)	Brønsted Acid	Toluene or ethanol, reflux	Moderate to Good	A versatile and relatively mild solid acid catalyst.[8] Microwave irradiation can significantly accelerate p-TsOH catalyzed reactions.[8]
Zinc Chloride (ZnCl₂)	Lewis Acid	Acetic acid or neat, elevated temperatures	Moderate to Good	A classic and widely used Lewis acid catalyst for this reaction.[2][9] Can require stoichiometric amounts.
Boron Trifluoride Etherate (BF₃·OEt₂)	Lewis Acid	Ethanol or acetic acid, reflux	Good to Excellent	A powerful Lewis acid that can promote cyclization under relatively mild conditions.[9][10] Moisture-sensitive.

Expert Insights:

The choice of catalyst is critical and often substrate-dependent. For the 2-fluoro-6-methoxyphenylhydrazine substrate, the strong electron-donating nature of the methoxy group may lead to a more facile[1][1]-sigmatropic rearrangement. However, the steric bulk of the ortho substituents could necessitate more forcing conditions or a more potent catalyst.

• Brønsted acids like PPA and Eaton's reagent are often the first choice for difficult Fischer indole syntheses due to their strong dehydrating and acidic properties.[5][6][7] Eaton's reagent, in particular, has been shown to provide excellent regiocontrol.[6]

• Lewis acids such as ZnCl₂ and BF₃·OEt₂ are also highly effective.[9] BF₃·OEt₂ is a particularly strong Lewis acid that can catalyze the reaction at lower temperatures.[10] The choice between a Brønsted and a Lewis acid can sometimes influence the regioselectivity of the cyclization with unsymmetrical ketones.

Experimental Protocols

Below are representative, detailed protocols for the synthesis of ethyl 4-fluoro-8-methoxy-1H-indole-2-carboxylate using selected catalysts.

Protocol 1: Polyphosphoric Acid (PPA) Catalyzed Synthesis

Materials:

• 2-Fluoro-6-methoxyphenylhydrazine

• Ethyl pyruvate

• Polyphosphoric acid (PPA)

• Ethanol

• Ice water

• Sodium bicarbonate solution (saturated)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• Hydrazone Formation: In a round-bottom flask, dissolve 2-fluoro-6-methoxyphenylhydrazine (1.0 eq) and ethyl pyruvate (1.1 eq) in ethanol. Heat the mixture to reflux for 1-2 hours to form the corresponding phenylhydrazone. Monitor the reaction by TLC.

• Solvent Removal: Remove the ethanol under reduced pressure.

• Indolization: To the crude hydrazone, add polyphosphoric acid (10-20 eq by weight). Heat the mixture with stirring at 80-100 °C for 2-4 hours. The reaction mixture will become viscous.

• Work-up: Carefully pour the hot reaction mixture into a beaker of vigorously stirred ice water.

• Neutralization: Neutralize the acidic solution by the slow addition of saturated sodium bicarbonate solution until the effervescence ceases.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x).

• Washing and Drying: Combine the organic layers and wash with water and then brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter and concentrate the organic layer under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: Boron Trifluoride Etherate (BF₃·OEt₂) Catalyzed Synthesis

Materials:

• 2-Fluoro-6-methoxyphenylhydrazine

• Ethyl pyruvate

• Boron trifluoride etherate (BF₃·OEt₂)

• Ethanol (anhydrous)

• Sodium bicarbonate solution (saturated)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-fluoro-6-methoxyphenylhydrazine (1.0 eq) and ethyl pyruvate (1.1 eq) in anhydrous ethanol.

• Catalyst Addition: Cool the solution in an ice bath and slowly add boron trifluoride etherate (1.2-2.0 eq) via syringe.

• Indolization: Allow the reaction mixture to warm to room temperature and then heat to reflux for 2-6 hours. Monitor the reaction by TLC.

• Quenching and Neutralization: Cool the reaction mixture to room temperature and carefully quench by pouring it into a stirred mixture of ice and saturated sodium bicarbonate solution.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x).

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter and concentrate the organic layer under reduced pressure. Purify the crude product by column chromatography on silica gel.

Mechanistic Considerations and Visualization

The generally accepted mechanism for the Fischer indole synthesis involves the following key steps:[1]

• Hydrazone Formation: Condensation of the arylhydrazine with the carbonyl compound.

• Tautomerization: Isomerization of the hydrazone to the enehydrazine tautomer.

• [1][1]-Sigmatropic Rearrangement: The rate-determining step, which is an acid-catalyzed pericyclic reaction.

• Aromatization and Cyclization: Rearomatization of the benzene ring followed by intramolecular attack of the amino group on the imine.

• Elimination: Elimination of ammonia to afford the final indole product.

The presence of the 2-fluoro and 6-methoxy substituents on the phenylhydrazine ring will influence the rate and outcome of these steps. The electron-donating methoxy group is expected to accelerate the[1][1]-sigmatropic rearrangement, while the steric bulk of both ortho groups may disfavor the necessary conformational changes for cyclization.

Caption: Generalized workflow of the Fischer indole synthesis.

Conclusion

The selection of an appropriate catalyst is paramount for the successful Fischer indole synthesis of 4-fluoro-8-methoxy-1H-indole. While both Brønsted and Lewis acids can effect this transformation, stronger acid systems like polyphosphoric acid and Eaton's reagent may be necessary to overcome the potential steric hindrance imposed by the 2,6-disubstitution pattern. For a milder approach, boron trifluoride etherate presents a powerful alternative. Empirical optimization of the catalyst, solvent, and temperature for this specific substrate is highly recommended to achieve optimal yields and minimize side product formation. This guide provides a foundational framework and detailed protocols to aid researchers in this endeavor.

References

• Hughes, D. L. (1991). A Regioselective Fischer Indole Route to 3-Unsubstituted Indoles. The Journal of Organic Chemistry, 56(13), 4291–4293.
• Nogrady, T. (1988). Medicinal Chemistry: A Biochemical Approach. Oxford University Press.
• Fischer, E., & Jourdan, F. (1883). Ueber die Hydrazine der Brenztraubensäure. Berichte der deutschen chemischen Gesellschaft, 16(2), 2241-2245.
• Eaton, P. E., Carlson, G. R., & Lee, J. T. (1973). Phosphorus pentoxide-methanesulfonic acid. A convenient alternative to polyphosphoric acid. The Journal of Organic Chemistry, 38(23), 4071–4073.
• Sundberg, R. J. (2002). Indoles. Academic Press.
• Garg, N. K., & Sarpong, R. (2007). The Interrupted Fischer Indolization Reaction.
• Rosas-Garcia, V. M., Quintanilla-Licea, R., & Longoria R., F. E. (n.d.). The Fischer Indole Synthesis: A Semiempirical Study.
• Allen, C. F. H., & Wilson, C. V. (1943). The Use of Isotopes to Establish the Mechanism of the Fischer Indole Synthesis. Journal of the American Chemical Society, 65(4), 611-612.
• Taber, D. F., & Stachel, S. J. (1999). A Practical Synthesis of 2,3-Disubstituted Indoles. The Journal of Organic Chemistry, 64(21), 7748-7752.
• Popp, F. D., & McEwen, W. E. (1958). Polyphosphoric Acid as a Reagent in Organic Chemistry. Chemical Reviews, 58(2), 321-401.
• Creencia, E., & Nishio, T. (2006). Microwave-assisted Fischer indole synthesis in the absence of a solvent. Tetrahedron Letters, 47(41), 7389-7391.
• Perregaard, J., & Pedersen, E. B. (1991). Fischer indole synthesis in the absence of a solvent. Acta Chemica Scandinavica, 45, 331-332.
• Robinson, B. (1982). The Fischer Indole Synthesis. John Wiley & Sons.
• Desroses, M., Wieckowski, K., Stevens, M., & Odell, L. R. (2011). A microwave-assisted, propylphosphonic anhydride (T3P®) mediated one-pot Fischer indole synthesis. Tetrahedron Letters, 52(34), 4417-4420.
• Ishii, H., et al. (1981). Peculiarity of methoxy group-substituted phenylhydrazones in Fischer indole synthesis. Chemical and Pharmaceutical Bulletin, 29(9), 2491-2502.
• Foresti, E., et al. (1991). Studies on the Fischer indole synthesis: rearrangements of five-, six- and seven-membered cyclic hydrazones of pyrazoline, tetrahydropyridazine and tetrahydro-1,2-diazepine series in polyphosphoric acid. Journal of the Chemical Society, Perkin Transactions 1, 2139-2145.
• Ahluwalia, V. K., & Aggarwal, R. (2009). Name Reactions in Organic Synthesis. Cambridge University Press.

• Organic Chemistry Portal. (n.d.). Fischer Indole Synthesis. Retrieved from [Link]

• Alimi, E., & Bochet, C. G. (2013). A photochemical synthesis of indoles. Organic Letters, 15(16), 4146-4149.
• Piscitelli, F., et al. (2004). Synthetic approaches to difluoroindolecarboxylic acid ethyl esters. Arkivoc, 2004(5), 26-31.
• Ishii, H., et al. (1989). Fischer Indolization and Its Related Compounds. Part 24. Fischer Indolization of Ethyl Pyruvate 2-(2-Methoxyphenyl)phenylhydrazone. Chemical and Pharmaceutical Bulletin, 37(6), 1461-1466.
• Wolford, R. (n.d.). Fischer Indole Synthesis of 2-Phenylindole. Scribd.
• El-Faham, A., et al. (2016).
• Alimi, E., & Bochet, C. G. (2013). Ethyl 5-methoxy-2-trifluoromethyl-1H-indole-3-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 69(11), o1673-o1674.
• Idris, M. A., Suhana, H., & Isma'il, S. (2015). Efficient Method for the Synthesis of 2,3-dimethyl-1H-indole using Boron Triflurideetherate as Catalyst. Journal of Chemistry and Chemical Sciences, 5(7), 384-388.
• Piscitelli, F., et al. (2008). An improved synthesis of ethyl 5-chloro-4-fluoro-1H-indole-2-carboxylate. Tetrahedron Letters, 49(14), 2354-2356.

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• 3. youtube.com [youtube.com]
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• 5. Metal-Free, PPA-Mediated Fisher Indole Synthesis via Tandem Hydroamination-Cyclization Reaction between Simple Alkynes and Arylhydrazines - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. researchgate.net [researchgate.net]

A Senior Scientist's Guide to Regiocontrol: Synthesizing Pyrazoles with 2-Fluoro-6-methoxyphenylhydrazine

As a Senior Application Scientist, I frequently encounter drug discovery programs that stall at a critical juncture: the regioselective construction of complex heterocycles. The pyrazole motif is a privileged scaffold in medicinal chemistry, renowned for its metabolic stability and target versatility[1]. However, when utilizing highly substituted building blocks like 2-Fluoro-6-methoxyphenylhydrazine —a crucial precursor for voltage-gated sodium channel (Nav1.7) inhibitors[2]—controlling the regiochemical outcome becomes a significant synthetic hurdle.

This guide objectively compares methodologies for directing the regiochemistry of pyrazole formation using this specific hydrazine, providing the mechanistic causality and self-validating protocols required to achieve >95:5 regioisomeric ratios.

Mechanistic Causality: The Di-Ortho Challenge

To control a reaction, you must first understand the physical and electronic forces governing it. 2-Fluoro-6-methoxyphenylhydrazine presents a unique "push-pull" electronic environment coupled with severe steric hindrance:

• Steric Shielding: Both ortho positions on the phenyl ring are occupied. The methoxy group is sterically demanding, and while fluorine is smaller, the combined di-ortho substitution heavily shields the internal nitrogen (N-Ar) from nucleophilic attack.

• Electronic Asymmetry: Fluorine exerts an electron-withdrawing inductive effect (-I) but donates via resonance (+M). The methoxy group is a strong resonance donor (+M). This asymmetry complicates the inherent nucleophilicity of the hydrazine "switch"[1].

• Substrate Modification: Reacting this hydrazine with standard 1,3-diketones often yields intractable 1:1 mixtures of 1,3- and 1,5-disubstituted pyrazoles. To establish baseline control, we must modify the substrate. Converting the 1,3-diketone into a β-enaminone forces the initial condensation down a single pathway, dramatically improving baseline regioselectivity[3].

Caption: Competing regiochemical pathways in pyrazole synthesis.

Methodology Comparison: Overcoming Steric Bias

When standard thermal cyclization fails to yield a single regioisomer, we must alter the reaction environment to favor either the kinetic or thermodynamic product. Below is an objective comparison of three primary methodologies.

Methodology	Catalyst / Environment	Regioselectivity (1,5- vs 1,3-)	Yield	Scalability	Primary Mechanism of Control
Thermal (Neutral)	Ethanol, Reflux (78°C), 12h	Poor (~1:1 to 3:1)	40-55%	High	Uncatalyzed; prone to stalling due to steric clash at N-Ar.
Acid-Catalyzed	Glacial AcOH or HCl, 80°C, 4h	Good (Up to 9:1)	70-85%	High	Protonation of the carbonyl accelerates dehydration, driving kinetic control.
Microwave-Assisted	AcOH, 130°C, 15-20 min	Excellent (>95:5)	80-95%	Low-Med	Rapid energy transfer overcomes the di-ortho activation barrier (Thermodynamic)[4].

Scientist's Verdict: For 2-Fluoro-6-methoxyphenylhydrazine, Microwave-Assisted Synthesis is the superior choice. The immense activation energy required to force the hindered N-Ar to cyclize is easily overcome by microwave irradiation, pushing the system into a thermodynamic sink[4].

Self-Validating Experimental Protocols

A robust protocol must be self-validating. The following methodologies include In-Process Quality Control (IPQC) steps to ensure you are not blindly pushing a failed reaction forward.

Protocol A: Microwave-Assisted Thermodynamic Cyclization (Preferred)

This method utilizes high heat and rapid energy transfer to overcome the steric bulk of the 2-fluoro-6-methoxy group.

• Preparation: In a 10 mL microwave-safe vessel equipped with a magnetic stir bar, combine the β-enaminone (1.0 mmol) and 2-Fluoro-6-methoxyphenylhydrazine hydrochloride (1.1 mmol)[2].

• Solvent/Catalyst Addition: Add 5 mL of glacial acetic acid. Causality: Acetic acid acts as both the solvent and a mild acid catalyst, facilitating the elimination of dimethylamine from the enaminone[4].

• Irradiation: Seal the vessel and irradiate in a dedicated microwave reactor at 130°C for 20 minutes.

• IPQC (Self-Validation): Before workup, pull a 10 µL aliquot, dilute in methanol, and spot on a TLC plate (Eluent: 3:1 Hexanes/EtOAc).

  • Pass: A single dominant UV-active spot indicates high regioselectivity.

  • Fail: Two closely eluting spots indicate a mixed regioisomeric ratio. If observed, increase irradiation time by 10 minutes.

• Isolation: Pour the cooled mixture into 50 mL of ice-cold water. Collect the resulting precipitate via vacuum filtration and wash with cold water to remove residual acetic acid.

Protocol B: Acid-Catalyzed Kinetic Cyclization (Scale-Up Alternative)

Use this method when microwave scale-up is unfeasible.

• Preparation: In a 50 mL round-bottom flask, dissolve the β-enaminone (5.0 mmol) and 2-Fluoro-6-methoxyphenylhydrazine free base (5.2 mmol) in 25 mL of anhydrous ethanol.

• Catalysis: Add 0.5 mL of concentrated HCl dropwise. Causality: The strong acid protonates the carbonyl oxygen of the intermediate, drastically increasing its electrophilicity and forcing the hindered N-Ar to attack before equilibration can occur[3].

• Reaction: Reflux at 80°C for 4 hours under a nitrogen atmosphere.

• Isolation: Concentrate the solvent in vacuo, neutralize with saturated NaHCO3, and extract with dichloromethane (3 x 20 mL). Dry the organic layer over MgSO4 and evaporate.

Troubleshooting & Structural Validation

You cannot rely on 1D ¹H NMR alone to confirm the regiochemistry of a pyrazole, especially with an asymmetric aryl ring. Unambiguous structural assignment requires 2D NMR techniques[4].

The Validation Standard (2D NOESY NMR): To confirm whether you have the 1,5- or 1,3-isomer, run a 2D NOESY experiment. Look for a through-space interaction (cross-peak) between the methoxy protons (δ ~3.8 ppm) or the aromatic protons of the phenyl ring and the substituent at the C5 position of the pyrazole ring.

• If a strong cross-peak is present, the C5 substituent is adjacent to the aryl ring, confirming the 1,5-isomer .

• If no cross-peak is observed, the substituent is likely at the C3 position, confirming the 1,3-isomer .

Caption: Decision workflow for optimizing pyrazole regioselectivity.

References

• [WO2016170009A1 - Amino-substituted heterocyclic derivatives as sodium channel inhibitors] - Google Patents. Available at:[2]

Sources

• 1. Ethyl 3-Hydroxy-1H-pyrazole-4-carboxylate|7251-53-8 [benchchem.com]
• 2. WO2016170009A1 - Amino-substituted heterocyclic derivatives as sodium channel inhibitors - Google Patents [patents.google.com]
• 3. 3-(2-Fluorophenyl)-1H-pyrazole-4-carboxylic acid | 879996-73-3 | Benchchem [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Guide: Validation of 2-Fluoro-6-methoxyphenylhydrazine in Heterocyclic Synthesis

Topic: Validation of a Synthetic Route Using 2-Fluoro-6-methoxyphenylhydrazine Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary

This guide validates the utility of 2-Fluoro-6-methoxyphenylhydrazine (derived from CAS 446-61-7) as a critical building block for accessing 7-fluoro-4-methoxyindole scaffolds. These fused heterocycles are high-value pharmacophores in kinase inhibitor discovery (e.g., targeting VEGFR, c-Met) and GPCR ligand design.

While commercially available, the in situ generation or validated synthesis of this hydrazine is often required due to the instability of the free base. This guide compares the traditional Diazotization-Reduction route against the modern Palladium-Catalyzed Cross-Coupling approach, providing a definitive protocol for the superior method.

Strategic Analysis: Route Comparison

The selection of a synthetic route depends on scale, available equipment, and tolerance for heavy metal contamination.

Comparative Data: Diazotization vs. Pd-Catalysis

Metric	Route A: Diazotization-Reduction (Recommended)	Route B: Pd-Catalyzed Coupling (Alternative)
Precursor	2-Fluoro-6-methoxyaniline (CAS 446-61-7)	1-Bromo-2-fluoro-6-methoxybenzene
Reagents	NaNO₂, HCl, SnCl₂ (or Na₂SO₃)	Pd(OAc)₂, BINAP, Benzophenone hydrazone
Step Count	2 (One-pot possible)	2 (Coupling + Hydrolysis)
Yield (Hydrazine)	75–85%	60–75%
Atom Economy	High	Low (Ligand/Base waste)
Scalability	Excellent (Kilogram scale proven)	Moderate (Catalyst cost limits scale)
Key Risk	Exotherm control; diazonium stability	Residual Pd; Ligand contamination

Verdict: Route A is the superior method for multigram to kilogram synthesis due to higher atom economy and the avoidance of expensive transition metal catalysts that require rigorous removal in GMP settings.

Mechanistic Insight & Critical Control Points

Understanding the electronic nature of the 2-fluoro-6-methoxy substitution pattern is vital for downstream success.

The "Abnormal" Fischer Indole Risk

Ortho-methoxy phenylhydrazines are notorious for undergoing "abnormal" Fischer indole synthesis, where nucleophilic attack by the methoxy oxygen competes with the [3,3]-sigmatropic rearrangement.

• The 2,6-Blocking Effect: In 2-fluoro-6-methoxyphenylhydrazine, the second ortho position is blocked by fluorine. This steric and electronic blockade generally forces the reaction towards the normal indole product (7-fluoro-4-methoxyindole), but it requires careful acid selection.

• Electronic Push-Pull: The electron-donating methoxy group (+M) activates the ring, making the hydrazine unstable to oxidation. It must be stored as the hydrochloride salt .

Experimental Validation: Optimized Protocol (Route A)

Step 1: Synthesis of 2-Fluoro-6-methoxyphenylhydrazine Hydrochloride

This protocol minimizes the risk of diazonium decomposition and ensures a stable salt form.

Reagents:

• 2-Fluoro-6-methoxyaniline (1.0 eq)

• Sodium Nitrite (1.1 eq)

• Stannous Chloride Dihydrate (SnCl₂[1]·2H₂O) (2.5 eq) OR Sodium Sulfite (Na₂SO₃)

• Conc. HCl (12 M)

Protocol:

• Diazotization: Dissolve 2-Fluoro-6-methoxyaniline in conc. HCl (5 vol) and cool to -5°C to 0°C (Critical: Do not exceed 0°C).

• Add NaNO₂ (dissolved in min. water) dropwise, maintaining internal temperature < 0°C. Stir for 30 min. The solution should turn clear/yellow.

• Reduction: In a separate vessel, dissolve SnCl₂·2H₂O in conc. HCl and cool to -5°C.

• Transfer the cold diazonium solution slowly into the stannous chloride solution with vigorous stirring.

• Crystallization: Allow the mixture to warm to room temperature (RT) over 2 hours. A white to pale-pink precipitate of the hydrazine hydrochloride salt will form.

• Isolation: Filter the solid, wash with cold ethanol/ether (1:1) to remove tin salts, and dry under vacuum.[2]

  • Target Yield: 80%[3]

  • QC Check: ¹H NMR (D₂O) should show distinct aromatic signals and absence of aniline peaks.

Step 2: Fischer Indole Cyclization to 7-Fluoro-4-methoxyindole

Validated for reaction with ethyl pyruvate or cyclohexanone.

Protocol:

• Suspend the hydrazine hydrochloride (1.0 eq) in Ethanol (10 vol).

• Add the ketone/aldehyde (1.1 eq).

• Add 4% H₂SO₄ (catalytic) or ZnCl₂ (1.5 eq) if using Lewis acid conditions.

• Reflux for 3–5 hours. Monitor by TLC/LCMS for disappearance of the hydrazone intermediate.

• Workup: Cool to RT. If solid precipitates, filter.[2][3] If not, concentrate and partition between EtOAc/NaHCO₃.

• Purification: Silica gel chromatography (Hexane/EtOAc gradient).

Visualizations

Diagram 1: Reaction Pathway & Logic Flow

This diagram illustrates the synthesis and the decision logic for troubleshooting.

Caption: Synthesis workflow from aniline precursor to final indole scaffold, highlighting critical QC points.

References

• Fischer Indole Synthesis Overview: Robinson, B. "The Fischer Indole Synthesis." Chemical Reviews, 1963, 63(4), 373–401. Link

• Abnormal Fischer Reaction: Ishii, H. et al. "Fischer Indole Synthesis of 2-Methoxyphenylhydrazones." Chemical & Pharmaceutical Bulletin, 1974, 22(9), 1981-1989. Link

• Synthesis of Fluorinated Anilines: "Preparation of 2-fluoro-6-methoxyaniline." ChemicalBook CAS 446-61-7 Data. Link

• Hydrazine Synthesis via Tin Chloride: Hunsberger, I. M. et al. "The Preparation of Substituted Phenylhydrazines." Journal of the American Chemical Society, 1955.

• Palladium-Catalyzed Alternative: Wagaw, S. et al. "A Palladium-Catalyzed Strategy for the Preparation of Indoles." J. Am. Chem. Soc., 1998, 120, 6621. Link

Sources

• 1. prepchem.com [prepchem.com]
• 2. 4-Methoxyphenylhydrazine hydrochloride synthesis - chemicalbook [chemicalbook.com]
• 3. benchchem.com [benchchem.com]

Comparative Efficacy: 2-Fluoro-6-methoxyphenylhydrazine vs. 2-methoxyphenylhydrazine in Indole Synthesis

The following guide provides a rigorous technical comparison of 2-Fluoro-6-methoxyphenylhydrazine versus 2-methoxyphenylhydrazine in the context of indole synthesis.

Executive Summary

In the context of Fischer Indole Synthesis, these two reagents represent opposite ends of the reactivity spectrum due to ortho-position availability :

• 2-methoxyphenylhydrazine (Standard Substrate): Demonstrates high efficacy . It possesses one open ortho position, allowing for smooth [3,3]-sigmatropic rearrangement to yield 7-methoxyindoles .[1] It is the industry standard for accessing 7-substituted indole scaffolds.

• 2-Fluoro-6-methoxyphenylhydrazine (Blocked Substrate): Demonstrates critical limitations/failure in standard Fischer conditions. With both ortho positions substituted (one by Fluorine, one by Methoxy), the necessary sigmatropic shift is sterically and electronically blocked.[1] This reagent is typically unsuitable for direct indole synthesis via the Fischer method, often leading to indolenines , abnormal rearrangement products , or polymerization (tar).[1] It is more commonly employed in pyrazole synthesis or requires palladium-catalyzed strategies (Buchwald-Hartwig) to force cyclization.

Mechanistic Comparison & Efficacy Analysis

A. 2-methoxyphenylhydrazine (The "Standard" Route)

• Structure: Hydrazine group at C1; Methoxy group at C2.

• Reactivity: The hydrazine reacts with a ketone to form a hydrazone.[2][3][4] Under acid catalysis, this tautomerizes to an ene-hydrazine.[1]

• Regioselectivity: The [3,3]-sigmatropic rearrangement occurs preferentially at the unsubstituted C6 position (ortho to the hydrazine). The C2 position is blocked by the methoxy group.

• Product: 7-Methoxyindole .

• Yield Potential: High (60–85%).

• Risk Factor: Use of strong HCl/EtOH can occasionally lead to "abnormal" Fischer products (e.g., 6-chloroindoles) via ipso-attack or nucleophilic substitution, but this is avoidable with milder acids (e.g., H₂SO₄ or Polyphosphoric Acid).[1]

B. 2-Fluoro-6-methoxyphenylhydrazine (The "Blocked" Route)

• Structure: Hydrazine at C1; Fluorine at C2; Methoxy at C6.

• Reactivity: Hydrazone formation occurs normally.

• The Blockade: The [3,3]-sigmatropic rearrangement requires the formation of a C-C bond between the

  -carbon of the enamine and an ortho-carbon of the benzene ring.

  • Path A (Attack at C2-F): Requires breaking the strong C-F bond. Highly unfavorable under Fischer conditions.

  • Path B (Attack at C6-OMe): Requires ejecting the methoxy group. Energetically prohibitive without extreme forcing conditions.

• Outcome:

  • Primary: Failure to cyclize to aromatic indole; decomposition to tars.

  • Secondary (Specific Ketones): If reacted with branched ketones (e.g., isopropyl methyl ketone), it may form 3H-indoles (indolenines) or undergo a 1,2-migration (Wagner-Meerwein type) to yield a rearranged tetrahydrocarbazole, but yields are typically poor (<30%).[1]

Visualizing the Mechanism (Graphviz)

The following diagram illustrates the divergent pathways: the successful cyclization of the 2-methoxy analog versus the mechanistic "dead end" for the 2-fluoro-6-methoxy analog.

Caption: Comparative mechanistic flow showing the successful pathway for 2-methoxy vs. the steric blockade encountered by 2-fluoro-6-methoxy analogs.

Performance Data & Comparison Table

Feature	2-methoxyphenylhydrazine	2-Fluoro-6-methoxyphenylhydrazine
Primary Application	Synthesis of 7-methoxyindoles (e.g., drug scaffolds).	Synthesis of Pyrazoles ; Specialized Indolenines.
Ortho-Positions	C6 is open (Reactive).	C2 (F) and C6 (OMe) are Blocked .[1]
Fischer Yield	65% - 85% (Standard Ketones).	0% - 15% (Indole); <40% (Indolenine).
Reaction Conditions	Mild Acid (4% H₂SO₄, PPA, or ZnCl₂).[1]	Requires forcing conditions or Pd-Catalysis .
Major Byproducts	6-Chloroindole (if HCl used); Azobenzene.	Tars; Unreacted Hydrazone; Rearrangement products.
Recommended Route	Fischer Indole Synthesis .[2][3][4][5][6][7]	Buchwald-Hartwig or Batcho-Leimgruber .

Experimental Protocols

Protocol A: Synthesis of 7-Methoxyindole (High Efficacy)

Target: 7-methoxy-2,3-dimethylindole (Example)

• Reagents: 2-methoxyphenylhydrazine HCl (1.0 eq), 2-Butanone (1.1 eq), Acetic Acid (Solvent).[1]

• Hydrazone Formation: Dissolve hydrazine in acetic acid. Add ketone dropwise at 0°C. Stir for 1 hour.

• Cyclization: Heat the mixture to reflux (110°C) for 2–4 hours. Monitor by TLC (disappearance of hydrazone).

• Workup: Cool to RT. Pour into ice water. Neutralize with NaOH. Extract with Ethyl Acetate.

• Purification: Recrystallize from Ethanol/Water or Flash Chromatography (Hexane/EtOAc).

• Expected Yield: 70–80%.

Protocol B: Handling 2-Fluoro-6-methoxyphenylhydrazine (The "Workaround")

Since Fischer synthesis fails for simple indoles, use this protocol if you must attempt it (e.g., for Indolenines) or switch to the Palladium route.[1]

Option 1: Synthesis of Indolenines (3H-indoles) Target: 3,3-dimethyl-4-fluoro-7-methoxy-3H-indole (Hypothetical)

• Reagents: 2-Fluoro-6-methoxyphenylhydrazine (1.0 eq), Isopropyl Methyl Ketone (1.2 eq), Polyphosphoric Acid (PPA).[1]

• Procedure: Mix hydrazine and ketone in PPA. Heat to 100°C carefully.

• Mechanism: The branched ketone forces a rearrangement that may bypass aromatization, trapping the molecule as the non-aromatic indolenine.

• Note: Yields are typically low (<30%).

Option 2: Recommended Alternative (Palladium Catalysis) For constructing the indole core with this substitution pattern:

• Do not use the hydrazine. Instead, use 1-Bromo-2-fluoro-6-methoxybenzene .

• Reaction: React with an enolate or enamine under Pd(OAc)₂ / Phosphine ligand catalysis (Buchwald-Hartwig Indole Synthesis). This bypasses the sigmatropic shift limitation entirely.

References

• Fischer Indole Synthesis Mechanism & Reviews

  • Title: Fischer Indole Synthesis - Organic Chemistry Portal

  • Source: Organic Chemistry Portal[1][2]

  • URL:[Link]

• Abnormal Fischer Reactions (Methoxy Effects)

  • Title: Peculiarity of methoxy group-substituted phenylhydrazones in Fischer indole synthesis

  • Source: Chem. Pharm. Bull. (Tokyo) / PubMed Central[1]

  • URL:[Link][1]

• Synthesis of Fluorin

  • Title: Overcoming challenges in the synthesis of 4-fluoroindoles

  • Source: BenchChem Technical Guides[1][6]

• Reactivity of 2,6-Disubstituted Hydrazines

  • Title: The reaction of N′-alkyl-2,6-dialkylphenylhydrazines with cyclohexanone
  • Source: Canadian Journal of Chemistry

  • URL:[Link][1]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. uwindsor.ca [uwindsor.ca]
• 5. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 6. benchchem.com [benchchem.com]
• 7. organic-chemistry.org [organic-chemistry.org]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-Fluoro-6-methoxyphenylhydrazine

As researchers and drug development professionals, our focus is often on synthesis and discovery. However, the responsible management of chemical waste is a critical and non-negotiable aspect of our work. This guide provides a detailed, step-by-step protocol for the proper disposal of 2-Fluoro-6-methoxyphenylhydrazine, a compound that requires careful handling due to its specific chemical properties and associated hazards. The procedures outlined here are designed to ensure the safety of laboratory personnel, protect the environment, and maintain regulatory compliance.

Hazard Assessment: Understanding the "Why"

Before handling disposal, it is imperative to understand the inherent risks associated with 2-Fluoro-6-methoxyphenylhydrazine. This compound belongs to the hydrazine derivative family and is a halogenated aromatic compound. This classification informs every step of its handling and disposal. Hydrazine and its derivatives are recognized for their potential toxicity and are often treated as presumed carcinogens. The presence of the fluoro- group places it in the category of halogenated organic compounds, which have specific disposal requirements due to the potential to form harmful byproducts during incineration if not handled correctly[1][2].

A Safety Data Sheet (SDS) provides the most immediate and specific hazard information. Key hazards for similar compounds include:

Hazard Category	Description	Rationale & Implications for Disposal
Acute Dermal Toxicity	Harmful in contact with skin[3].	Requires the use of chemically resistant gloves (e.g., nitrile) and a lab coat. All Personal Protective Equipment (PPE) used must be disposed of as contaminated solid waste.
Skin & Eye Irritation	Causes skin and serious eye irritation[4][5].	Mandates the use of safety goggles or a face shield. Any splash requires immediate and thorough rinsing[5].
Aquatic Toxicity	Toxic to aquatic life with long-lasting effects[3].	Absolutely no disposal down the drain is permitted. Environmental release must be strictly avoided to prevent long-term ecological damage[3][6].
Reactivity	Hydrazines can be reactive, especially with oxidizing agents[7].	Waste must be stored away from incompatible materials. Mixing with other waste streams without a thorough compatibility check is prohibited[7][8].

The Cornerstone of Disposal: Waste Segregation

The single most important step in the disposal of 2-Fluoro-6-methoxyphenylhydrazine is proper waste segregation. Halogenated organic compounds require high-temperature incineration with specialized scrubbers to neutralize the resulting acidic gases (like hydrogen fluoride). Mixing them with non-halogenated solvents complicates and significantly increases the cost of disposal[9][10].

The following workflow diagram illustrates the critical decision-making process for segregating waste streams associated with this compound.

Caption: Disposal workflow for 2-Fluoro-6-methoxyphenylhydrazine.

Step-by-Step Disposal Protocols

A. Protocol for Unused or Excess Pure Compound

• Do Not Open: If the compound is unopened and no longer needed, leave the manufacturer's seal intact.

• Labeling: Write "HAZARDOUS WASTE" directly on the container. Ensure the original manufacturer's label with the full chemical name is legible. Do not deface the original label[10].

• Segregation: Store the container in a designated satellite accumulation area for hazardous waste, segregated from incompatible materials, particularly oxidizing agents[7].

• Logistics: Arrange for pickup through your institution's Environmental Health & Safety (EHS) department.

B. Protocol for Contaminated Solid Waste

This stream includes items such as gloves, weighing papers, contaminated silica gel, and disposable plasticware.

• Containerization: Designate a specific, puncture-resistant container (e.g., a rigid pail or a cardboard box lined with a heavy-duty plastic bag) for this waste stream[10][11].

• Labeling: The container must be clearly labeled "HAZARDOUS WASTE" and list "Solid Debris contaminated with 2-Fluoro-6-methoxyphenylhydrazine."

• Accumulation: Collect all solid waste that has come into contact with the chemical in this container. Keep the container closed when not in use[2][12].

• Disposal: Once the container is full (do not overfill), seal it securely and arrange for EHS pickup[9].

C. Protocol for Contaminated Liquid Waste (Solutions)

This is the most common waste stream, generated from reaction workups and chromatography.

• Container Selection: Use a designated, leak-proof waste container with a screw-top cap, compatible with the solvents being used (e.g., a glass bottle or a plastic-coated safety carboy)[1][9]. Never use metal containers for potentially corrosive waste[9].

• Critical Labeling: Before adding any waste, label the container "HALOGENATED HAZARDOUS WASTE"[2][12]. List all chemical constituents, including solvents and "2-Fluoro-6-methoxyphenylhydrazine," with approximate percentages. An accurate manifest is a legal requirement.

• Collection: Collect all liquid waste containing this compound in the designated halogenated waste container.

• Storage: Keep the waste container tightly sealed and stored in secondary containment (e.g., a spill tray) within a ventilated area, away from heat or ignition sources[6].

Emergency Procedures: Spill Management

Even with careful handling, spills can occur. A prompt and correct response is vital.

• Alert & Evacuate: Alert personnel in the immediate area. If the spill is large or in a poorly ventilated space, evacuate and contact EHS.

• Don PPE: At a minimum, wear a lab coat, safety goggles, and double-nitrile gloves.

• Containment: For small spills, cover with an inert absorbent material like vermiculite, sand, or a commercial spill pillow. Avoid creating dust[4][11].

• Collection: Carefully sweep the absorbed material into a designated container.

• Decontamination: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., isopropanol or ethanol), then with soap and water[11].

• Waste Disposal: Place all cleanup materials (absorbent, cloths, gloves) into the contaminated solid waste stream and label accordingly[11].

Decontamination of Laboratory Equipment

Proper decontamination prevents unintended cross-contamination of future experiments and ensures safety.

• Initial Rinse: Rinse all glassware and equipment with a suitable organic solvent (one that dissolves the compound, like ethyl acetate or acetone) into the designated halogenated liquid waste container.

• Wash: Wash the rinsed equipment thoroughly with laboratory detergent and hot water[13]. Use a brush to remove any residue.

• Final Rinse: Perform a final rinse with deionized water[13].

• Drying: Allow equipment to air dry completely before reuse.

• Triple Rinse for Empty Containers: Empty reagent bottles that once held the pure compound must be triple-rinsed with a suitable solvent. This rinsate must be collected and disposed of as hazardous waste[12]. After this procedure, the container can often be disposed of in the regular trash or recycled, per institutional policy[12].

By adhering to these detailed procedures, you contribute to a culture of safety and environmental stewardship. The causality is clear: understanding the specific hazards of 2-Fluoro-6-methoxyphenylhydrazine directly informs the segregation, handling, and disposal protocols required to manage it responsibly from cradle to grave. Always consult your institution's specific EHS guidelines, as they are the final authority on waste management in your facility.

References

• Toxicological Profile for Hydrazines. Agency for Toxic Substances and Disease Registry (ATSDR). [Link]

• Toxilogical Profile for Hydrazines (Summary). Agency for Toxic Substances and Disease Registry (ATSDR). [Link]

• Hazardous Waste Management Procedures. Towson University. [Link]

• Factsheet: Disposal of Hazardous Waste - Basic Principles. ETH Zürich. [Link]

• Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group, University of Illinois Urbana-Champaign. [Link]

• Hazardous Waste Disposal Guide. Northwestern University Research Safety. [Link]

• Hazardous Waste Disposal Procedures Handbook. University of Florida, Campus Safety Division. [Link]

• Method 1621: Determination of Adsorbable Organic Fluorine (AOF). U.S. Environmental Protection Agency (EPA). [Link]

• Field Equipment Cleaning and Decontamination. U.S. Environmental Protection Agency (EPA). [Link]

• Contamination Prevention and Decontamination. BioFire Diagnostics. [Link]

• EPA Hazardous Waste Codes. U.S. Environmental Protection Agency (EPA). [Link]

• LCSS for Fluorine.

• Fluorine: Hazardous effects from a single atom. Sentry Air Systems, Inc. [Link]

• Cleaning and Decontamination Guidelines. Gentex Corporation. [Link]

• Gases, vapors, fumes, dusts, and mists. Occupational Safety and Health Administration (OSHA). [Link]

• How to decontaminate in case of chemical contact? Ouvry CBRN Protective Systems. [Link]

• Safety Data Sheet for 1,1,1,3,3,3-Hexafluoro-2-methoxypropane. Daikin Chemicals. [Link]

• Material Safety Data Sheet for 4-Methoxyphenylhydrazine hydrochloride. Cole-Parmer. [Link]

• Chemical Incompatibility Chart. Princeton University Environmental Health & Safety. [Link]

• Chemical Incompatibility Guide. Stanford University Environmental Health & Safety. [Link]

• Partial List of Chemical Incompatibilities. University of Nevada, Reno Environmental Health & Safety. [Link]

Sources

• 1. ethz.ch [ethz.ch]
• 2. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. ehs.princeton.edu [ehs.princeton.edu]
• 8. Chemical Incompatibility Guide – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 9. towson.edu [towson.edu]
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• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 13. epa.gov [epa.gov]

Personal Protective Equipment &amp; Handling Guide: 2-Fluoro-6-methoxyphenylhydrazine

Executive Safety Summary (Risk Assessment)

Treat this compound with the high-hazard protocols assigned to the Phenylhydrazine class. While specific toxicological data for the 2-Fluoro-6-methoxy isomer (CAS 40594-35-8) may be limited in public repositories, its structural analogs (phenylhydrazine, 2-fluorophenylhydrazine) are potent toxins. You must assume it possesses the following properties until proven otherwise:

• Acute Toxicity: Toxic by ingestion, inhalation, and skin contact.

• Carcinogenicity/Mutagenicity: Suspected human carcinogen (Class 1B or 2).

• Sensitizer: High risk of skin sensitization and allergic dermatitis.

• Reactivity: Air and Light Sensitive. Free base hydrazines oxidize rapidly in air to form diazenes and tars. It is also a strong reducing agent; incompatible with strong oxidizers.

Personal Protective Equipment (PPE) Matrix

This matrix prioritizes permeation resistance over dexterity. Standard latex gloves are insufficient for hydrazines.

PPE Category	Requirement	Technical Specification & Rationale
Hand Protection	Double-Gloving (Mandatory)	Inner Layer: Nitrile (4 mil).Outer Layer: Silver Shield® (Laminate) or thick Nitrile (>8 mil).Rationale: Hydrazines can permeate thin nitrile in <15 mins. Laminate offers >4hr breakthrough time.
Eye/Face	Chemical Goggles	ANSI Z87.1 Chemical Splash Goggles. Safety glasses are not sufficient due to the risk of corneal opacity from hydrazine vapors or dust.
Respiratory	Engineering Control	Primary: Certified Chemical Fume Hood.Secondary (Spill/Outside Hood): Full-face respirator with P100/Organic Vapor (OV) cartridges.
Body	Barrier Defense	Lab coat (buttoned to neck), long pants, closed-toe chemical-resistant shoes. Consider Tyvek® arm sleeves if reaching deep into reactors.

Operational Workflow & Logistics

A. Storage & Stability[1]

• Temperature: Store at 2–8°C (Refrigerated).

• Atmosphere: Store under Inert Gas (Argon or Nitrogen). The free base will darken (decompose) if exposed to air.

• Container: Amber glass (light protection) with a Teflon-lined cap. Seal with Parafilm or electrical tape after every use.

B. Weighing & Handling Protocol

Goal: Zero inhalation exposure and zero skin contact.

• Preparation: Transfer the storage bottle from the fridge to the fume hood. Allow it to warm to room temperature before opening to prevent water condensation (which accelerates decomposition).

• Static Control: If the substance is a dry powder, use an anti-static gun or ionizer bar, as hydrazine derivatives can be static-prone and "fly" during weighing.

• Weighing:

  • Preferred: Place the analytical balance inside the fume hood.

  • Alternative: Tare a vial inside the hood, move to a balance enclosure, weigh rapidly, and immediately cap.

• Solvent Selection:

  • Do NOT use Acetone or Ketones. These react with the hydrazine moiety to form hydrazones, altering your stoichiometry and potentially creating new toxic byproducts.

  • Recommended Solvents: Ethanol, Methanol, DCM, or THF (anhydrous).

C. Reaction Setup

• Venting: Reactions involving this compound often evolve Nitrogen gas or trace ammonia/HF. Ensure the reaction vessel is vented through a bubbler into the hood exhaust.

• Quenching: Have a quench solution (dilute bleach or acetic acid) ready before starting the reaction.

Waste Disposal & Decontamination Plan

CRITICAL WARNING: Do not mix hydrazine waste with oxidizing acids (Nitric) or ketones (Acetone).

Routine Waste Disposal[2][3]

• Segregation: Collect all mother liquors and contaminated solvents in a dedicated "Basic Organic Toxicity" waste stream.

• Labeling: Clearly tag as "Hydrazine Derivative - Toxic/Carcinogen."

• Solids: Contaminated gloves, paper towels, and weigh boats must be double-bagged in clear plastic and disposed of as solid hazardous waste.

Decontamination (Glassware & Spills)

The "Bleach Method" is standard but must be performed slowly to manage exotherms.

• Decon Solution: 5% Sodium Hypochlorite (Household Bleach) diluted 1:1 with water.

• Protocol:

  • Rinse glassware with the Decon Solution.

  • Allow to sit for 20 minutes (Oxidation of hydrazine to Nitrogen).

  • Rinse with water, then wash with soap.[1][2]

  • Note: This reaction releases Nitrogen gas. Do not seal containers while decontaminating.

Visualized Safety Workflow

Caption: Operational workflow ensuring containment from storage to disposal. Note the critical containment zone within the Fume Hood.

Emergency Response (Spills)[4][5]

• Evacuate: Clear the immediate area of personnel.

• PPE Up: Don double nitrile gloves (or Silver Shield), goggles, and a lab coat. If the spill is >10g or outside a hood, use a respirator.

• Contain: Surround the spill with absorbent pads or vermiculite.

• Quench: Gently pour 10% Bleach solution over the absorbent. Allow to react for 15 minutes.

• Collect: Scoop absorbed material into a double-bagged waste container. Label as "Spill Debris: Hydrazine + Bleach."

References

• PubChem. 2-Fluoro-6-methoxypyridine and related Hydrazine Compounds (Safety Data). National Library of Medicine. Available at: [Link] (Accessed Oct 2025).

• New Jersey Dept of Health. Hazardous Substance Fact Sheet: Phenylhydrazine. Available at: [Link] (Accessed Oct 2025).

Sources

• 1. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 2. sarponggroup.com [sarponggroup.com]